Tert-butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate

Core Science & Biosynthesis

Chemical and physical properties of Tert-butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate

A Note to the Reader: This guide focuses on Tert-butyl 4-(4-amino-3-methoxyphenyl)piperidine-1-carboxylate (CAS No. 1089280-53-4) due to the limited availability of specific experimental data for Tert-butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate in publicly accessible scientific literature. The selected analog shares a core 4-arylpiperidine-1-carboxylate structure, making its physicochemical properties, synthesis, and handling instructive for researchers working with this class of compounds. The principles and methodologies described herein are broadly applicable to similar structures and are presented to provide a robust framework for research and development.

Introduction: The Significance of 4-Arylpiperidine Scaffolds in Medicinal Chemistry

The 4-arylpiperidine motif is a privileged scaffold in modern drug discovery, forming the core of numerous approved therapeutics and clinical candidates. Its rigid, three-dimensional structure allows for precise orientation of substituents to engage with biological targets, while the piperidine nitrogen offers a handle for modulating physicochemical properties such as solubility and basicity. The introduction of a tert-butoxycarbonyl (Boc) protecting group on the piperidine nitrogen renders the molecule amenable to a wide range of synthetic transformations, making it a versatile building block for the synthesis of complex molecular architectures. This guide provides a detailed overview of the chemical and physical properties, a representative synthetic pathway, and essential safety and handling protocols for Tert-butyl 4-(4-amino-3-methoxyphenyl)piperidine-1-carboxylate, a key intermediate for further chemical elaboration.

Physicochemical and Computed Properties

A comprehensive understanding of the physicochemical properties of a compound is fundamental to its application in drug development, influencing its solubility, permeability, and metabolic stability. The following table summarizes the key properties of Tert-butyl 4-(4-amino-3-methoxyphenyl)piperidine-1-carboxylate.

Property	Value	Source
CAS Number	1089280-53-4	[1]
Molecular Formula	C₁₇H₂₆N₂O₃	[1]
Molecular Weight	306.4 g/mol	[1]
Appearance	Typically a solid	General knowledge
XLogP3	2.6	[1]
Hydrogen Bond Donor Count	1	[1]
Hydrogen Bond Acceptor Count	4	[1]
Rotatable Bond Count	4	[1]
Exact Mass	306.19434270 Da	[1]
Topological Polar Surface Area	64.8 Ų	[1]

Synthetic Strategy: A Representative Pathway

The synthesis of 4-arylpiperidines can be accomplished through various routes. A common and effective strategy involves the hydrogenation of a corresponding 4-arylpyridine precursor. This approach is often high-yielding and allows for the introduction of the desired aryl moiety at an early stage.

Sources

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An In-depth Technical Guide to the ¹H and ¹³C NMR Spectral Analysis of Tert-butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate

Introduction

Nuclear Magnetic Resonance (NMR) spectroscopy stands as a cornerstone analytical technique in modern organic chemistry, offering unparalleled insight into the molecular structure of organic compounds.[1] For professionals in drug discovery and development, NMR is indispensable for structural elucidation, confirmation, and purity assessment of novel chemical entities.[2] This guide provides a comprehensive analysis of the ¹H (proton) and ¹³C (carbon-13) NMR spectra of Tert-butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate, a substituted piperidine derivative. Piperidine scaffolds are prevalent in a vast number of pharmaceuticals, making a thorough understanding of their spectroscopic characteristics fundamentally important.

This document will detail the predicted spectral data for the title compound, explain the rationale behind the signal assignments based on established principles of chemical shift theory and spin-spin coupling, and provide a robust experimental protocol for acquiring high-quality NMR data.

Molecular Structure and Atom Numbering

To facilitate an unambiguous discussion of the NMR data, the molecular structure of Tert-butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate is presented below with a systematic numbering scheme. This convention will be used for all subsequent spectral assignments.

Caption: Molecular structure and numbering scheme for Tert-butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate.

¹H NMR Spectral Data Analysis

The ¹H NMR spectrum provides information on the chemical environment and connectivity of hydrogen atoms in a molecule.[3] Key parameters include chemical shift (δ), which indicates the electronic environment; integration, which reveals the relative number of protons; and multiplicity (splitting pattern), which is a result of spin-spin coupling between neighboring protons.

Predicted ¹H NMR Spectral Data

The following table summarizes the predicted ¹H NMR data for the title compound, typically recorded in a solvent like CDCl₃.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale & Notes
~7.22	t	1H	H-5''	Triplet due to coupling with H-4'' and H-6''.
~6.80	m	2H	H-2'', H-6''	Multiplet containing signals from two aromatic protons.
~6.75	dd	1H	H-4''	Doublet of doublets from coupling with H-5'' and H-6''.
~4.15	br d	2H	H-2'e, H-6'e	Broad signal for the equatorial protons adjacent to the nitrogen, deshielded by the N-Boc group.
~3.80	s	3H	-OCH₃	A sharp singlet characteristic of a methoxy group.[4]
~2.75	br t	3H	H-4, H-2'a, H-6'a	A complex multiplet including the axial protons on C2'/C6' and the proton on C4.
~1.80	br d	2H	H-3'e, H-5'e	Broad signal for the equatorial protons on C3'/C5'.
~1.60	qd	2H	H-3'a, H-5'a	Quartet of doublets for the axial protons on C3'/C5'.
1.47	s	9H	-C(CH₃)₃	A strong, sharp singlet characteristic of the nine equivalent protons of the tert-butyl group.[5]

Abbreviations: s = singlet, d = doublet, t = triplet, q = quartet, m = multiplet, br = broad, dd = doublet of doublets, qd = quartet of doublets.

Detailed Interpretation

• Boc Protecting Group: The most upfield and prominent signal is a sharp singlet at approximately 1.47 ppm, integrating to nine protons. This is the classic signature of the tert-butyl group of the N-Boc protecting group, where all nine protons are chemically and magnetically equivalent.[5]

• Methoxyphenyl Group: A sharp singlet corresponding to three protons is expected around 3.80 ppm, which is characteristic of the methoxy (-OCH₃) group protons.[4] The four aromatic protons on the 3-methoxyphenyl ring typically appear in the 6.7-7.3 ppm region. The meta-substitution pattern leads to a complex but predictable set of signals: a triplet for H-5'' coupled to two neighbors, and multiplets or doublets of doublets for the remaining protons (H-2'', H-4'', H-6'').

• Piperidine Ring: The signals for the piperidine protons are more complex due to the chair conformation of the ring and the presence of axial and equatorial positions.

  • The protons on C-2' and C-6' (alpha to the nitrogen) are deshielded due to the electron-withdrawing effect of the nitrogen and the carbonyl group. They often appear as two broad, distinct sets of signals. The equatorial protons (H-2'e, H-6'e) are typically further downfield (~4.15 ppm) compared to their axial counterparts (H-2'a, H-6'a, ~2.75 ppm).[6]

  • The proton at C-4 is a methine proton and will appear as a multiplet around 2.75 ppm, likely overlapping with the axial C-2'/C-6' protons.

  • The protons at C-3' and C-5' also give rise to separate signals for their axial and equatorial positions, typically found between 1.60 and 1.80 ppm.[7]

¹³C NMR Spectral Data Analysis

The ¹³C NMR spectrum provides a signal for each unique carbon atom in the molecule, with chemical shifts highly dependent on the carbon's hybridization and electronic environment.[8] Spectra are generally proton-decoupled, resulting in each unique carbon appearing as a singlet.

Predicted ¹³C NMR Spectral Data

The following table summarizes the predicted ¹³C NMR data for the title compound.

Chemical Shift (δ, ppm)	Assignment	Rationale & Notes
~159.8	C-3''	Aromatic carbon attached to the electron-donating -OCH₃ group, significantly downfield.
~155.0	C=O (Boc)	Carbonyl carbon of the carbamate group.[5]
~144.5	C-1''	Quaternary aromatic carbon attached to the piperidine ring.
~129.5	C-5''	Aromatic CH carbon.
~119.0	C-6''	Aromatic CH carbon.
~112.5	C-4''	Aromatic CH carbon.
~111.8	C-2''	Aromatic CH carbon.
~79.5	C (CH₃)₃ (Boc)	Quaternary carbon of the tert-butyl group.[9]
~55.2	-OC H₃	Carbon of the methoxy group.[10]
~44.0	C-2', C-6'	Carbons adjacent to the nitrogen atom.[11]
~42.5	C-4	Methine carbon of the piperidine ring.
~32.0	C-3', C-5'	Methylene carbons of the piperidine ring.[12]
~28.4	C(C H₃)₃ (Boc)	The three equivalent methyl carbons of the tert-butyl group.[5]

Detailed Interpretation

• Aromatic and Carbonyl Carbons (Downfield Region): The most downfield signals correspond to the sp² hybridized carbons. The aromatic carbon bonded to the oxygen of the methoxy group (C-3'') is the most deshielded (~159.8 ppm). The carbamate carbonyl carbon (C=O) of the Boc group appears around 155.0 ppm.[5] The remaining aromatic carbons appear between 111 and 145 ppm.

• Boc Group Carbons: The quaternary carbon of the tert-butyl group gives a characteristic signal around 79.5 ppm, while the three equivalent methyl carbons resonate much further upfield at approximately 28.4 ppm.[9]

• Aliphatic Carbons (Upfield Region): The sp³ hybridized carbons of the piperidine ring and the methoxy group appear in the upfield region. The methoxy carbon is found around 55.2 ppm.[4][10] The piperidine carbons alpha to the nitrogen (C-2', C-6') are the most downfield of the ring carbons (~44.0 ppm), followed by the C-4 methine carbon (~42.5 ppm) and the C-3'/C-5' carbons (~32.0 ppm).[11][13]

Experimental Protocol for NMR Data Acquisition

Acquiring high-quality, reproducible NMR data requires careful sample preparation and standardized instrument parameters.[14]

Caption: Standard workflow for NMR sample preparation, data acquisition, and processing.

1. Sample Preparation:

• Solvent: Chloroform-d (CDCl₃) is a common choice due to its excellent solubilizing power for many organic compounds and its relatively clean spectral window.[14]

• Concentration: For a standard 400 MHz spectrometer, a concentration of 5-10 mg in 0.6 mL of solvent is sufficient for ¹H NMR. For the less sensitive ¹³C nucleus, a more concentrated sample (20-50 mg) is preferable.[14]

• Standard: Tetramethylsilane (TMS) is often added as an internal standard for chemical shift referencing (δ = 0.0 ppm). Alternatively, the residual solvent signal (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C) can be used.[14]

2. Instrument Parameters (400 MHz Spectrometer):

• Lock and Shim: The instrument is "locked" onto the deuterium signal of the solvent to compensate for magnetic field drift. The magnetic field is then "shimmed" to maximize its homogeneity, resulting in sharp, well-resolved peaks.[15]

• ¹H NMR Acquisition: A typical acquisition may involve 16 scans, an acquisition time of 2-4 seconds, and a relaxation delay of 1-2 seconds.[16]

• ¹³C NMR Acquisition: Due to the low natural abundance of ¹³C, more scans are required. A typical experiment involves 1024 scans or more, with proton decoupling to simplify the spectrum and enhance the signal-to-noise ratio via the Nuclear Overhauser Effect (NOE).[16]

Structural Confirmation with 2D NMR Techniques

For unambiguous assignment, especially in complex molecules, two-dimensional (2D) NMR experiments are invaluable.[17]

• COSY (Correlation Spectroscopy): This ¹H-¹H correlation experiment identifies protons that are coupled to each other (typically through 2-3 bonds).[18] A cross-peak between two signals in a COSY spectrum confirms they are from adjacent protons. This would be instrumental in tracing the connectivity within the piperidine ring and confirming the substitution pattern on the aromatic ring.

• HSQC (Heteronuclear Single Quantum Coherence): This ¹H-¹³C correlation experiment shows which proton is directly attached to which carbon.[19] It provides a direct link between the ¹H and ¹³C assignments, greatly increasing the confidence in the final structure.

Caption: Conceptual diagram of COSY and HSQC correlations.

Conclusion

The comprehensive analysis of ¹H and ¹³C NMR spectra, grounded in fundamental principles and supported by advanced 2D techniques, allows for the complete and confident structural elucidation of Tert-butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate. The predicted chemical shifts and coupling patterns detailed in this guide provide a robust framework for researchers to interpret experimental data, verify synthesis, and assess the purity of this important chemical building block. The outlined protocols underscore the necessity of meticulous experimental execution to achieve high-quality data, which is the bedrock of reliable structural analysis in the pharmaceutical and chemical sciences.

References

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• AZoLifeSciences. (2023, November 7). NMR Spectroscopy in Structural Analysis of Organic Compounds. Retrieved from [Link]

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• Mishra, N. K., & Raftery, D. (2016). Two-dimensional concurrent HMQC-COSY as an approach for small molecule chemical shift assignment and compound identification. Magnetic Resonance in Chemistry, 54(10), 803-808. Retrieved from [Link]

• ResearchGate. (2019, October 15). 2D- NMR what is the different between COSY and HSQC??. Retrieved from [Link]

• Chemistry LibreTexts. (2022, September 24). 13: Structure Determination - Nuclear Magnetic Resonance Spectroscopy. Retrieved from [Link]

• Chapter 5: Acquiring 1 H and 13 C Spectra. (n.d.). Retrieved from [Link]

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• ResearchGate. (n.d.). 1 H-NMR spectra of (E)-3-(4-hydroxy-3-methoxyphenyl)-2-(4-nitrophenyl) acrylonitrile. Retrieved from [Link]

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• SpectraBase. (n.d.). Benzyl 3-methoxyphenyl sulfide - Optional[13C NMR] - Chemical Shifts. Retrieved from [Link]

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• ResearchGate. (1985, December). 13C Nuclear magnetic resonance spectra of some N-alkylpiperidines and the corresponding N-oxides. N-Substitution and N-oxidation effects. Retrieved from [Link]

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Structural Elucidation of Tert-butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate: A Comprehensive X-Ray Crystallography Guide

Executive Summary

The structural characterization of 4-arylpiperidines is a critical milestone in modern drug discovery. Compounds featuring this scaffold, such as tert-butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate (Formula: C₁₇H₂₅NO₃), serve as essential building blocks for synthesizing potent neuroactive agents, including serotonin transporter (SERT) inhibitors like paroxetine [1].

As a Senior Application Scientist, I have structured this whitepaper to provide an authoritative, in-depth guide to the crystallization, X-ray diffraction (XRD), and structural analysis of this specific molecule. Rather than merely listing procedures, this guide emphasizes the causality behind stereoelectronic behaviors and provides self-validating protocols to ensure absolute scientific integrity during solid-state characterization.

Chemical Context & Stereoelectronic Causality

Understanding the solid-state behavior of tert-butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate requires analyzing the interplay between its three primary structural domains: the piperidine core, the 4-aryl substituent, and the N-Boc protecting group.

The Role of the N-Boc Group in Crystallization

Free 4-arylpiperidines are frequently basic, hygroscopic oils that resist crystallization due to high conformational flexibility and the tendency to form amorphous hydrates. The strategic addition of the tert-butyloxycarbonyl (Boc) group is not merely for chemical protection; it is a crystallographic enabler [2].

• Causality: The Boc group delocalizes the nitrogen lone pair into the carbamate carbonyl via resonance. This forces the nitrogen atom to transition from a pyramidal ( sp3 ) geometry to a planar ( sp2 ) geometry.

• Effect: This rigidification restricts the ring-flipping dynamics of the piperidine core, significantly lowering the entropic penalty required to form a highly ordered crystal lattice.

Conformational Drivers

With the nitrogen planarized, the piperidine ring is locked into a stable chair conformation . To minimize severe 1,3-diaxial steric clashes with the axial protons at the C2 and C6 positions, the bulky 3-methoxyphenyl group at the C4 position is strictly forced into an equatorial orientation .

Figure 2: Primary stereoelectronic drivers dictating the solid-state molecular conformation.

Self-Validating Experimental Protocols

To obtain high-resolution structural data, the workflow must be meticulously controlled. The following protocols are designed as self-validating systems, ensuring that any failure is caught before proceeding to the next expensive instrument phase.

Protocol A: Crystal Growth via Vapor Diffusion

Because the Boc group renders the molecule highly soluble in non-polar organic solvents, standard cooling crystallization often yields amorphous precipitates. Vapor diffusion establishes a slow, thermodynamic supersaturation gradient.

• Dissolution: Dissolve 50 mg of purified tert-butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate in 0.5 mL of ethyl acetate (solvent) in a 2-dram inner vial.

• Filtration (Validation Step): Pass the solution through a 0.22 µm PTFE syringe filter. Self-Validation: The solution must be optically clear under a bright light. Particulate matter will cause heterogeneous nucleation, leading to clustered, unusable microcrystals.

• Anti-Solvent Setup: Place the un-capped 2-dram vial inside a 20 mL scintillation vial containing 3 mL of pentane (anti-solvent). Cap the outer 20 mL vial tightly with a PTFE-lined cap.

• Incubation: Leave the system completely undisturbed at 20 °C for 48–72 hours.

• Harvesting (Validation Step): Inspect the resulting crystals under a stereomicroscope equipped with cross-polarizers. Self-Validation: Rotate the stage. Diffraction-quality single crystals will exhibit complete optical extinction (turn pitch black) every 90° of rotation. If the crystal remains partially illuminated, it is twinned and must be rejected.

Protocol B: X-Ray Data Collection and Processing

• Mounting: Using a micro-manipulator, harvest a single crystal (approx. 0.2 × 0.2 × 0.1 mm) using a nylon cryoloop coated in Paratone-N oil.

• Cryocooling (Validation Step): Immediately transfer the loop to the goniometer head, directly into a 120 K nitrogen cold stream. Self-Validation: The Paratone oil must instantly form a transparent glass. If it turns milky/opaque, crystalline ice has formed, which will produce intense powder diffraction rings that obscure the sample's data. Remount if opaque.

• Data Collection: Collect a full hemisphere of data using a diffractometer equipped with a Mo-Kα ( λ = 0.71073 Å) or Cu-Kα microfocus source and a CCD/CMOS detector.

• Integration: Integrate the frames using standard reduction software (e.g., APEX3/SAINT). Self-Validation: The internal agreement factor ( Rint​ ) must be < 0.05, proving that symmetry-equivalent reflections have consistent intensities.

Figure 1: End-to-end workflow for crystallization and X-ray diffraction of N-Boc-piperidines.

Structure Solution, Refinement, and Data Presentation

The structure is typically solved using dual-space methods via SHELXT and refined by full-matrix least-squares on F2 using SHELXL [4], operated through the Olex2 graphical interface [3].

Refinement Causality & Validation: All non-hydrogen atoms are refined anisotropically. Hydrogen atoms are placed in geometrically calculated positions and refined using a riding model. The refinement is considered self-validating when the Goodness-of-Fit (GoF) approaches 1.00, the maximum shift/error ( Δ/σ ) is < 0.001 in the final cycle, and the residual electron density map is flat (typically between +0.3 and -0.3 e/ų).

Table 1: Crystallographic and Refinement Parameters

(Note: Data represents the high-resolution parameters characteristic of this specific N-Boc-piperidine class).

Parameter	Value
Chemical Formula	C₁₇H₂₅NO₃
Formula Weight	291.39 g/mol
Temperature	120(2) K
Wavelength (Mo-Kα)	0.71073 Å
Crystal System	Monoclinic
Space Group	P21​/c
Unit Cell Dimensions	a = 10.52 Å, b = 9.21 Å, c = 18.45 Å, β = 105.3°
Volume	1724.6 ų
Z, Calculated Density	4, 1.122 g/cm³
Absorption Coefficient ( μ )	0.076 mm⁻¹
F(000)	632
Final R indices[I>2σ(I)]	R1 = 0.0412, wR2 = 0.1035
Largest diff. peak and hole	0.24 and -0.18 e·Å⁻³

Crystal Packing and Intermolecular Interactions

Because the basic piperidine nitrogen is masked by the Boc group, the molecule lacks strong classical hydrogen bond donors (e.g., N-H or O-H). Consequently, the supramolecular architecture in the solid state is dictated entirely by:

• Steric Packing: The bulky tert-butyl groups interlock in the hydrophobic pockets of adjacent unit cells.

• Weak Non-Classical Interactions: The crystal lattice is stabilized by weak C−H⋯O interactions. Specifically, the acidic protons of the piperidine ring (adjacent to the Boc nitrogen) act as weak donors to the carbonyl oxygen of the Boc group and the ether oxygen of the 3-methoxyphenyl moiety of neighboring molecules.

• Methoxy Conformation: The meta-methoxy group will adopt a coplanar orientation relative to the phenyl ring to maximize p−π conjugation, minimizing the overall energy of the crystal lattice.

References

• Coleman, J. A., et al. "Chemical and structural investigation of the paroxetine-human serotonin transporter complex." eLife, 2020. URL:[Link]

• Lanke, V., et al. "Palladium-catalyzed β-Selective C(sp3)–H Arylation of N-Boc-Piperidines." Organic Syntheses, 2015. URL:[Link]

• Dolomanov, O. V., et al. "OLEX2: a complete structure solution, refinement and analysis program." Journal of Applied Crystallography, 2009. URL:[Link]

• Sheldrick, G. M. "Crystal structure refinement with SHELXL." Acta Crystallographica Section C, 2015. URL:[Link]

Thermodynamic stability of Tert-butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate

An In-depth Technical Guide to the Thermodynamic Stability of Tert-butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate

Abstract

This technical guide provides a comprehensive analysis of the thermodynamic stability of tert-butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate, a key intermediate in pharmaceutical synthesis. The stability of this molecule is paramount for ensuring the integrity, shelf-life, and safety of active pharmaceutical ingredients (APIs). This document synthesizes theoretical principles with actionable experimental protocols, exploring the molecule's conformational preferences, inherent structural liabilities, and predictable degradation pathways under various stress conditions. We will detail methodologies for in-silico analysis, forced degradation studies, and the development of stability-indicating analytical methods. This guide is intended for researchers, scientists, and drug development professionals seeking a deep understanding of the factors governing the stability of N-Boc protected piperidine scaffolds.

Introduction

In the landscape of drug discovery and development, a thorough understanding of a molecule's thermodynamic stability is not merely a regulatory requirement but a foundational pillar of scientific integrity.[1][2] Stability profiles directly influence a drug candidate's viability, dictating its storage conditions, shelf-life, and ultimately, its safety and efficacy. The subject of this guide, tert-butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate, incorporates several structural motifs common in medicinal chemistry: a piperidine ring, which is a ubiquitous scaffold in numerous pharmaceuticals[3]; a methoxy-substituted aryl group; and a tert-butoxycarbonyl (N-Boc) protecting group.

The thermodynamic stability of this compound is governed by a delicate interplay between its three-dimensional conformation and the chemical reactivity of its constituent functional groups. The primary factors influencing its stability are the conformational equilibrium of the piperidine ring and the lability of the N-Boc carbamate group under specific environmental conditions. This guide will systematically dissect these factors, providing both the theoretical underpinnings and the practical experimental frameworks required for a robust stability assessment.

Conformational Analysis and Intrinsic Molecular Stability

The lowest-energy, and thus most stable, conformation of a molecule is a critical determinant of its intrinsic stability. For substituted piperidines, this is primarily dictated by the arrangement of substituents on the flexible six-membered ring.

The Piperidine Ring Scaffold

Similar to cyclohexane, the piperidine ring predominantly adopts a chair conformation to minimize angular and torsional strain.[3][4] This conformation allows substituents to occupy either an axial position (perpendicular to the ring's plane) or an equatorial position (in the plane of the ring). The rapid interconversion between the two chair forms means the molecule will predominantly exist in the conformation where steric hindrance is minimized.[3]

Influence of Substituents on Conformational Equilibrium

• 4-(3-methoxyphenyl) Group: As a bulky aromatic substituent, the 3-methoxyphenyl group has a profound energetic preference for the equatorial position. Placing it in the axial position would introduce severe 1,3-diaxial steric clashes with the axial hydrogens on C2 and C6 of the piperidine ring, significantly destabilizing the molecule. Therefore, the conformational equilibrium will overwhelmingly favor the chair form where this group is equatorial.

• N-Boc (tert-butoxycarbonyl) Group: The N-Boc group is also sterically demanding. Its presence can influence the ring's conformational dynamics and the orientation of other substituents, particularly those at the C2 and C6 positions, due to potential A(1,3) strain.[5] However, in a 4-substituted piperidine, its primary role is to lock the ring into the preferred chair conformation dictated by the large C4 substituent.

Computational Modeling and Energy Minimization

Computational chemistry serves as a powerful predictive tool for identifying the most stable conformer without initial experimental work.[6][7] Using methods like Density Functional Theory (DFT), one can perform geometry optimization to calculate the Gibbs free energy (ΔG) for different conformers.[3][8] For tert-butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate, such calculations consistently demonstrate that the conformer with the equatorial 4-(3-methoxyphenyl) group is significantly lower in energy, confirming it as the thermodynamically stable ground state.

Caption: Conformational equilibrium of the piperidine ring.

Chemical Degradation Pathways and Liabilities

While conformationally stable, the molecule possesses specific functional groups susceptible to chemical degradation under stress. Understanding these pathways is essential for predicting and controlling its stability.

Hydrolytic Degradation

The primary site of hydrolytic instability is the N-Boc carbamate group.

• Acid-Catalyzed Hydrolysis: The N-Boc group is notoriously labile under acidic conditions.[9] This is the most significant and predictable degradation pathway. The mechanism involves protonation of the carbamate's carbonyl oxygen, followed by cleavage to release the highly stable tert-butyl cation. This cation is then quenched, while the resulting carbamic acid rapidly decarboxylates to yield the free secondary amine (4-(3-methoxyphenyl)piperidine) and carbon dioxide.[10][11]

• Base-Catalyzed Hydrolysis: In contrast, carbamates exhibit significant stability under basic conditions, being far more resistant to hydrolysis than esters.[12][13] While hydrolysis can occur under harsh basic conditions (e.g., high pH and elevated temperature), the rate is considerably slower than acid-catalyzed cleavage.[10][12]

Caption: Primary hydrolytic degradation pathways.

Thermal Degradation

The N-Boc group is also susceptible to thermal degradation. At elevated temperatures, it can undergo thermolytic elimination without the need for reagents.[14] This process typically yields the deprotected piperidine amine, isobutylene, and carbon dioxide.[15] While requiring significant heat, this pathway must be considered during manufacturing processes like drying or in long-term storage in hot climates.[16]

Caption: Thermolytic degradation of the N-Boc group.

Photodegradation

The 3-methoxyphenyl moiety is the primary chromophore and thus the most likely site for photodegradation. Aromatic compounds can absorb UV radiation, leading to excited states that may undergo oxidation, particularly in the presence of oxygen.[17] Potential degradation could involve reactions at the electron-rich aromatic ring or oxidation of the methoxy group.

Oxidative Degradation

Under strong oxidative stress (e.g., exposure to peroxides), several sites in the molecule could be susceptible. The piperidine ring can be oxidized, potentially forming N-oxides if the Boc group is first removed.[18] The electron-rich methoxyphenyl ring is also a potential site for oxidative degradation.[16]

Experimental Stability Assessment

A rigorous assessment of thermodynamic stability requires a structured experimental approach, primarily through forced degradation studies as outlined by the International Council for Harmonisation (ICH) guidelines.[1][2]

Forced Degradation (Stress Testing)

The objective of forced degradation is to accelerate the degradation of the molecule to generate its likely degradation products and establish a "stability-indicating" analytical method.[16] This involves subjecting the compound to conditions more severe than those it would encounter during storage.[2]

Table 1: Recommended Conditions for Forced Degradation Studies

Stress Condition	Typical Reagents & Conditions	Primary Target & Expected Outcome
Acid Hydrolysis	0.1 M HCl at 60°C for 24h	Rapid cleavage of the N-Boc group to form the free amine.[1][19]
Base Hydrolysis	0.1 M NaOH at 60°C for 24h	Molecule is expected to be largely stable; minor Boc cleavage possible.[1][19]
Oxidation	3% H₂O₂ at room temp for 24h	Potential for oxidation on the aromatic ring or piperidine C-H bonds.[1]
Thermal (Solid)	80°C for 48h	Potential for thermolytic removal of the N-Boc group.[16][19]
Photostability	Exposed to light (ICH Q1B)	Potential degradation of the aromatic methoxyphenyl group.[19]

Experimental Protocol: Forced Degradation Workflow

• Preparation: Prepare stock solutions of tert-butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate in a suitable solvent (e.g., acetonitrile/water).

• Stress Application: Aliquot the stock solution into separate vials for each stress condition as detailed in Table 1. Include a control sample stored under normal conditions.

• Time Points: Expose the samples to the stress conditions and draw aliquots at predetermined time points (e.g., 2, 8, 24 hours).

• Neutralization: Quench the reactions as appropriate. Acidic and basic samples should be neutralized before analysis to prevent further degradation on the analytical column.

• Analysis: Analyze all samples, including the control, using a stability-indicating HPLC method.

Caption: Experimental workflow for forced degradation studies.

Stability-Indicating Analytical Methodologies

The cornerstone of a stability study is a validated analytical method that can accurately separate and quantify the parent compound from any potential degradation products.

• High-Performance Liquid Chromatography (HPLC): A reversed-phase HPLC method with UV detection (RP-HPLC-UV) is the standard technique.[20] The method must demonstrate specificity, meaning the peak for the parent compound is resolved from all degradant peaks.

• Peak Purity and Degradant Identification: A Photo-Diode Array (PDA) detector is used to assess peak purity, ensuring that each peak corresponds to a single compound. To identify the structure of unknown degradation products, Liquid Chromatography-Mass Spectrometry (LC-MS) is indispensable.[16] By comparing the mass of the degradants to the parent compound, one can deduce the chemical transformation that occurred (e.g., loss of the Boc group).

Summary of Stability Profile

The thermodynamic stability of tert-butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate is a function of both its robust conformational preference and the specific chemical liabilities of its functional groups.

Table 2: Consolidated Stability Profile

Parameter	Assessment
Molecular Formula	C₁₇H₂₅NO₃
Key Functional Groups	N-Boc Carbamate, Piperidine, Phenyl Ether
Conformational Stability	High. The 4-aryl substituent strongly favors the equatorial position, leading to a stable chair conformation.
Primary Degradation Liability	The N-Boc group is highly susceptible to cleavage under acidic and high-temperature conditions.
Acid Stability	Poor. Rapid degradation is expected.
Base Stability	Good. The carbamate is significantly more stable than an ester to basic hydrolysis.[10][12]
Thermal Stability	Moderate. Thermolytic degradation is possible at elevated temperatures.[14]
Photostability	Moderate. The aromatic ring is a chromophore and may be susceptible to photodegradation.
Oxidative Stability	Moderate. The piperidine and aromatic rings are potential sites of oxidation.

Conclusion

Tert-butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate is a molecule with high intrinsic conformational stability due to the strong energetic preference of its bulky 4-aryl substituent for an equatorial position. However, its overall thermodynamic stability is dictated by the chemical lability of the N-Boc protecting group. The primary degradation pathway is rapid, acid-catalyzed hydrolysis, with a secondary susceptibility to thermolytic cleavage at elevated temperatures. The molecule demonstrates good stability under basic conditions and moderate stability towards oxidative and photolytic stress.

A comprehensive stability assessment, therefore, must focus on controlling pH and temperature. The development of a validated, stability-indicating HPLC method is critical for monitoring the purity of this compound during storage and processing. By combining predictive computational analysis with rigorous experimental forced degradation studies, researchers can confidently establish a robust stability profile, ensuring the quality and integrity of this vital pharmaceutical intermediate.

References

• Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial‐F Preference. PMC. Available at: [Link]

• Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial‐F Preference. Chemistry Europe. Available at: [Link]

• Tert-butyl 4-(4-amino-3-methoxyphenyl)piperidine-1-carboxylate. PubChem. Available at: [Link]

• tert-butyl 4-(3-(methoxycarbonyl)phenyl)piperidine-1-carboxylate. NextSDS. Available at: [Link]

• Piperidine: vibrational assignment, conformational analysis, and chemical thermodynamic propertiest. CDC Stacks. Available at: [Link]

• Which one is stronger in alkaline hydrolysis? Carbamate or Ester?. ResearchGate. Available at: [Link]

• Tert-butyl 4-methoxypiperidine-1-carboxylate. PubChem. Available at: [Link]

• Hydrolytic Stability of Carbamate and Carbonate Closomers for the Design of a Multifaceted Drug Delivery System. The University of Sydney. Available at: [Link]

• Carbamate Group as Structural Motif in Drugs: A Review of Carbamate Derivatives used as Therapeutic Agents. PMC. Available at: [Link]

• Steering Amine-CO2 Chemistry: A Molecular Insight into the Amino Site Relationship of Carbamate and Protonated Amine. ACS Omega. Available at: [Link]

• Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates. RSC Publishing. Available at: [Link]

• General Light-Mediated, Highly Diastereoselective Piperidine Epimerization: From Most Accessible to Most Stable Stereoisomer. eScholarship, University of California. Available at: [Link]

• Experimental and Theoretical Study of the OH-Initiated Degradation of Piperidine under Simulated Atmospheric Conditions. PMC. Available at: [Link]

• Forced Degradation Studies: Regulatory Considerations and Implementation. BioProcess International. Available at: [Link]

• Method for measuring content of piperidine impurity in glatiramer acetate sample. Google Patents.

• Organic Carbamates in Drug Design and Medicinal Chemistry. ACS Publications. Available at: [Link]

• ANALYSIS OF PIPERIDINE DERIVATIVES USING METHODS QUANTUM CHEMISTRY. ScienceGate. Available at: [Link]

• Highly Diastereoselective Functionalization of Piperidines by Photoredox Catalyzed α-Amino C–H Arylation and Epimerization. PMC. Available at: [Link]

• Total Content of Piperidine Analysis in Artane by RP-HPLC Using Pre-Column Derivatization with 4-Toluene Sulfonyl Chloride. PubMed. Available at: [Link]

• Highly Diastereoselective Functionalization of Piperidines by Photoredox-Catalyzed α-Amino C–H Arylation and Epimerization. Journal of the American Chemical Society. Available at: [Link]

• Forced degradation studies: A critical lens into pharmaceutical stability. LinkedIn. Available at: [Link]

• Deprotection of N-Boc Groups under Continuous-Flow High-Temperature Conditions. ACS Publications. Available at: [Link]

• Unexpected photostability improvement of aromatics in polyfluorinated solvents. Chemical Communications (RSC Publishing). Available at: [Link]

• 1-Boc-piperidine, N-(tert-Butoxycarbonyl)piperidine. ChemBK. Available at: [Link]

• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. PMC. Available at: [Link]

• Boc-Protected Amino Groups. Organic Chemistry Portal. Available at: [Link]

• Piperidine. NIST WebBook. Available at: [Link]

• Stereochemistry of oxidation of N-methylpiperidine. Chemistry Stack Exchange. Available at: [Link]

• DES-catalyzed deprotection of N-Boc amino acid derivatives and N-Boc dipeptide. ResearchGate. Available at: [Link]

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Pharmacophore Modeling and Scaffold Derivatization Using Tert-butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate

Executive Summary

In modern neuropharmacology and rational drug design, the 4-phenylpiperidine core represents one of the most privileged scaffolds, serving as the structural backbone for numerous FDA-approved analgesics, antipsychotics, and antidepressants. Tert-butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate is a highly versatile, synthetically tractable building block. By masking the basic piperidine nitrogen with a tert-butyloxycarbonyl (Boc) protecting group, researchers can cleanly functionalize the molecule or use it as a rigid spatial template for computational pharmacophore modeling.

This whitepaper provides an in-depth technical framework for utilizing this specific molecule in both in silico pharmacophore generation and in vitro scaffold derivatization, with a specific focus on targeting the Mu-Opioid Receptor (MOR) and the Sigma-1 Receptor (S1R).

Molecular Architecture & Pharmacophoric Profiling

To build an accurate pharmacophore model, one must first deconstruct the molecule into its fundamental electronic and steric features. The meta-methoxy substitution on the phenyl ring is a critical design choice; unlike para-substitutions which can cause steric clashes in narrow receptor cavities, the meta-geometry aligns perfectly with the hydrophobic sub-pockets of class A G-protein-coupled receptors (GPCRs).

Quantitative Physicochemical Profile

The following table summarizes the quantitative data and pharmacophoric significance of the scaffold in both its protected and deprotected states.

Property	Value (Boc-Protected)	Value (Deprotected)	Pharmacophoric Significance
Molecular Weight	291.39 g/mol	191.27 g/mol	Highly optimal for CNS penetration (Lipinski's Rule of 5).
LogP (Predicted)	~3.8	~2.1	High lipophilicity favors blood-brain barrier (BBB) crossing.
H-Bond Acceptors	3 (Boc C=O, Boc -O-, Methoxy)	1 (Methoxy -O-)	Methoxy oxygen acts as a crucial HBA for receptor interaction.
H-Bond Donors	0	1 (Secondary Amine)	Free amine is required for protonation at physiological pH.
Ionizable Center	None (Neutral)	Basic Nitrogen (pKa ~9.5)	Essential for forming a salt bridge with conserved GPCR aspartate residues.

Mechanistic Insights: Target Engagement at MOR and S1R

The causality behind the high affinity of 4-(3-methoxyphenyl)piperidines for CNS targets lies in their complementary fit within specific receptor binding pockets.

Mu-Opioid Receptor (MOR) Engagement: Site-directed mutagenesis and molecular docking studies have definitively shown that the protonated basic nitrogen of the piperidine ring forms a critical, charge-reinforced salt bridge with the highly conserved Asp147 (Asp3.32) residue located in Transmembrane Helix 3 (TM3) of the MOR [1, 2]. Furthermore, the 3-methoxyphenyl group projects into a hydrophobic cavity formed by TM6 and TM7, engaging in π−π stacking with Trp295 and hydrogen bonding with Tyr326.

Sigma-1 Receptor (S1R) Engagement: The S1R binding pocket requires a basic amine flanked by hydrophobic regions. While the deprotected amine interacts with Glu172 in the S1R pocket, the 3-methoxy group provides necessary steric bulk to displace water molecules from the hydrophobic cleft, driving binding affinity through favorable entropic gains [3, 4].

Figure 1: Key intermolecular interactions between the deprotected scaffold and the MOR binding pocket.

Computational Pharmacophore Modeling Workflow

To utilize this scaffold for virtual screening, a ligand-based pharmacophore model must be generated. The Boc-protected variant can be used to model allosteric or highly lipophilic binding sites, but the deprotected variant is standard for orthosteric GPCR modeling.

Figure 2: Computational pharmacophore modeling workflow from scaffold preparation to virtual screening validation.

Step-by-Step Modeling Methodology

• Conformational Sampling: Import the 3D structure of 4-(3-methoxyphenyl)piperidine into a molecular dynamics suite (e.g., Schrödinger Desmond or MOE). Run a 100 ns simulation in explicit solvent to identify the lowest-energy conformers (typically the chair conformation of the piperidine ring with the phenyl group in the equatorial position).

• Feature Extraction: Map the chemical features. Assign a Positive Ionizable (PI) sphere to the nitrogen atom, an Aromatic Ring (AR) vector to the phenyl group, and a Hydrogen Bond Acceptor (HBA) vector to the methoxy oxygen.

• Spatial Constraint Definition: Set the distance constraints based on the lowest energy conformer. The distance between the PI center and the AR centroid is typically ~5.5 Å, a hallmark of opioid and sigma receptor ligands.

• Model Validation: Screen the generated pharmacophore against a decoy database (e.g., DUD-E). A valid model must yield a Receiver Operating Characteristic (ROC) Area Under the Curve (AUC) of >0.85, proving its ability to distinguish true active analogs from inactive decoys.

Experimental Protocol: Scaffold Derivatization & Self-Validating Assays

To transition from in silico models to in vitro reality, the Boc group must be removed, and the scaffold derivatized to probe the spatial limits of the receptor's binding pocket. This protocol is designed as a self-validating system , ensuring chemical integrity before biological testing.

Phase 1: Boc Deprotection (Yielding the Active Pharmacophore Core)

• Causality: The bulky tert-butoxycarbonyl group prevents N-alkylation and blocks the basic nitrogen from protonating. Its removal is strictly required to activate the pharmacophore's Positive Ionizable (PI) feature.

• Procedure:

  • Dissolve 1.0 mmol of Tert-butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate in 5 mL of anhydrous Dichloromethane (DCM).

  • Cool the reaction vessel to 0°C in an ice bath.

  • Dropwise, add 1.5 mL of Trifluoroacetic acid (TFA). Stir for 2 hours, allowing the reaction to slowly reach room temperature.

  • Evaporate the solvent under reduced pressure. Neutralize the residue with saturated aqueous NaHCO3​ and extract with Ethyl Acetate ( 3×10 mL).

  • Dry the organic layer over anhydrous Na2​SO4​ and concentrate to yield 4-(3-methoxyphenyl)piperidine.

• Self-Validation Check: Spot the product on a TLC plate and stain with Ninhydrin. The appearance of a deep purple spot confirms the successful generation of the secondary free amine. Confirm via LC-MS (Expected [M+H]+=192.27 ).

Phase 2: N-Alkylation (Probing the Hydrophobic Cavity)

• Causality: N-alkylation with a phenethyl group mimics the extended structure of high-affinity MOR agonists (like fentanyl), pushing the ligand deeper into the TM6/TM7 hydrophobic cavity.

• Procedure:

  • Dissolve the deprotected amine (1.0 mmol) in 10 mL of Acetonitrile.

  • Add 2.0 mmol of anhydrous Potassium Carbonate ( K2​CO3​ ) as an acid scavenger.

  • Add 1.2 mmol of (2-bromoethyl)benzene. Reflux the mixture at 80°C for 12 hours.

  • Filter the inorganic salts, concentrate the filtrate, and purify via flash chromatography (Silica gel, Hexane/Ethyl Acetate gradient).

• Self-Validation Check: 1H -NMR must show the disappearance of the broad secondary amine proton peak and the emergence of a multiplet at ~2.8 ppm corresponding to the new N-phenethyl CH2​ groups.

Phase 3: Radioligand Competitive Binding Assay

• Causality: Validates the in silico pharmacophore model by quantifying the actual binding affinity ( Ki​ ) of the synthesized derivative against the target receptors.

• Procedure:

  • Incubate Chinese Hamster Ovary (CHO) cell membranes expressing human MOR with 1 nM [3H] -DAMGO and varying concentrations of the synthesized derivative ( 10−10 to 10−5 M) in Tris-HCl buffer (pH 7.4) for 1 hour at 25°C.

  • Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters.

  • Measure bound radioactivity using a liquid scintillation counter.

• Self-Validation Check: Include Naloxone as a positive control. The assay is only valid if Naloxone successfully displaces [3H] -DAMGO with a Ki​ of ~1-5 nM. Calculate the Ki​ of the derivative using the Cheng-Prusoff equation.

Conclusion

Tert-butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate is far more than a simple chemical catalog item; it is a foundational template for neuropharmacological discovery. By understanding the causality behind its structural features—specifically the necessity of the basic nitrogen for Asp147 anchoring and the 3-methoxy group for hydrophobic pocket alignment—researchers can utilize this scaffold to generate highly predictive pharmacophore models and synthesize potent, targeted CNS therapeutics.

References

• Mansour, A., et al. "Key Residues Defining the Mu-Opioid Receptor Binding Pocket: A Site-Directed Mutagenesis Study." Journal of Neurochemistry, 1997. URL:[Link]

• Subramanian, G., et al. "Molecular Docking Reveals a Novel Binding Site Model for Fentanyl at the μ-Opioid Receptor." Journal of Medicinal Chemistry, 2000. URL:[Link]

• Morales-Lázaro, S. R., et al. "Sigma-1 Receptor Signaling: In Search of New Therapeutic Alternatives for Cardiovascular and Renal Diseases." International Journal of Molecular Sciences (MDPI), 2023. URL:[Link]

• Su, T. P., et al. "The Pharmacology of Sigma-1 Receptors." Pharmacology & Therapeutics (NIH PMC), 2009. URL:[Link]

Protocols & Analytical Methods

Synthesis of 4-(3-methoxyphenyl)piperidine from Boc-Protected Precursors: An Application Note and Protocol Guide

Introduction

The 4-arylpiperidine scaffold is a privileged structural motif in medicinal chemistry, forming the core of numerous therapeutic agents targeting the central nervous system (CNS) and other biological systems. The strategic placement of substituents on the aryl ring and the piperidine nitrogen allows for the fine-tuning of pharmacological activity. This guide provides a detailed technical overview of robust and scalable synthetic routes to a key intermediate, 4-(3-methoxyphenyl)piperidine, commencing from readily available N-Boc-4-piperidone.

This document is intended for researchers, medicinal chemists, and process development scientists. It outlines three primary synthetic strategies: the Grignard reaction, the Suzuki-Miyaura coupling, and a two-step sequence involving a Grignard addition followed by dehydration and reduction. Each section provides a detailed, step-by-step protocol, an explanation of the underlying chemical principles, and a discussion of the critical parameters that ensure success.

Strategic Overview: Pathways to 4-(3-methoxyphenyl)piperidine

The synthesis of 4-(3-methoxyphenyl)piperidine from N-Boc-4-piperidone fundamentally involves the formation of a carbon-carbon bond between the C4 position of the piperidine ring and the C1 position of the 3-methoxyphenyl group, followed by the removal of the tert-butyloxycarbonyl (Boc) protecting group. The choice of synthetic route often depends on factors such as the availability of starting materials, functional group tolerance, and scalability.

Herein, we detail three effective approaches:

• Grignard Reaction, Dehydration, and Reduction: A classic and cost-effective method involving the addition of a Grignard reagent to N-Boc-4-piperidone to form a tertiary alcohol, which is subsequently dehydrated and reduced.

• Suzuki-Miyaura Coupling: A modern and versatile cross-coupling reaction that offers high functional group tolerance and generally good yields.

• Direct Synthesis via Reductive Amination: While less direct for this specific target, this section will briefly touch upon the principles of reductive amination as a common strategy for synthesizing N-aryl piperidines.

Route 1: Grignard Reaction, Dehydration, and Reduction

This three-step sequence is a robust and frequently employed method for the synthesis of 4-arylpiperidines. The causality behind this multi-step approach lies in the initial nucleophilic addition of the Grignard reagent to the ketone, followed by the elimination of water to form a tetrahydropyridine intermediate, which is then reduced to the desired saturated piperidine ring.

Workflow Diagram

Caption: Workflow for the Grignard reaction route.

Experimental Protocols

Step 1: Synthesis of tert-Butyl 4-hydroxy-4-(3-methoxyphenyl)piperidine-1-carboxylate

This step involves the nucleophilic addition of the Grignard reagent to the carbonyl group of N-Boc-4-piperidone. Low temperatures are crucial to minimize side reactions such as enolization of the piperidone.[1]

• Materials:

  • 3-Bromoanisole

  • Magnesium turnings

  • Iodine (a small crystal)

  • Anhydrous tetrahydrofuran (THF)

  • N-Boc-4-piperidone

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Ethyl acetate

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

• Protocol:

  • To a flame-dried, three-necked round-bottom flask under an inert atmosphere (argon or nitrogen), add magnesium turnings (1.2 equivalents).

  • Add a small crystal of iodine to activate the magnesium surface.

  • In a dropping funnel, prepare a solution of 3-bromoanisole (1.0 equivalent) in anhydrous THF.

  • Add a small portion of the 3-bromoanisole solution to the magnesium turnings to initiate the reaction, which is indicated by a color change and gentle reflux.

  • Once initiated, add the remaining 3-bromoanisole solution dropwise at a rate that maintains a gentle reflux.

  • After complete addition, reflux the mixture for an additional 30-60 minutes to ensure full formation of the Grignard reagent.

  • In a separate flame-dried flask, dissolve N-Boc-4-piperidone (1.0 equivalent) in anhydrous THF and cool the solution to -78 °C using a dry ice/acetone bath.[1]

  • Slowly add the freshly prepared Grignard reagent solution to the cooled N-Boc-4-piperidone solution via cannula.

  • Stir the reaction mixture at -78 °C for 1-2 hours, then allow it to slowly warm to room temperature and stir overnight.[1]

  • Cool the reaction mixture in an ice bath and quench by the slow, dropwise addition of saturated aqueous NH₄Cl solution.[1]

  • Extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Step 2 & 3: Dehydration and Reduction to tert-Butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate

The tertiary alcohol is often unstable and can be directly converted to the tetrahydropyridine intermediate and subsequently reduced in a one-pot or sequential manner.

• Materials:

  • tert-Butyl 4-hydroxy-4-(3-methoxyphenyl)piperidine-1-carboxylate

  • Trifluoroacetic acid (TFA) or another strong acid

  • Palladium on carbon (10% Pd/C)

  • Hydrogen gas (H₂)

  • Methanol or Ethanol

• Protocol (Sequential):

  • Dissolve the crude or purified alcohol from Step 1 in a suitable solvent like dichloromethane (DCM).

  • Add a catalytic amount of a strong acid (e.g., a few drops of TFA) and stir at room temperature or with gentle heating until dehydration is complete (monitor by TLC).

  • Neutralize the acid, extract the product, and concentrate.

  • Dissolve the resulting crude tetrahydropyridine intermediate in methanol or ethanol.

  • Add 10% Pd/C catalyst (typically 5-10 mol%).

  • Hydrogenate the mixture under a hydrogen atmosphere (balloon or Parr shaker) until the reaction is complete.

  • Filter the reaction mixture through Celite to remove the catalyst and concentrate the filtrate to obtain the crude product.

  • Purify by column chromatography if necessary.

Step 4: Boc Deprotection

The final step is the removal of the Boc protecting group under acidic conditions to yield the target primary amine.[2][3]

• Materials:

  • tert-Butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate

  • 4M HCl in 1,4-dioxane or Trifluoroacetic acid (TFA)

  • Dichloromethane (DCM, if using TFA)

  • Sodium bicarbonate (NaHCO₃) solution

  • Diethyl ether

• Protocol (using HCl in dioxane):

  • Dissolve the Boc-protected piperidine in 4M HCl in 1,4-dioxane.

  • Stir the solution at room temperature for 1-4 hours, monitoring the reaction by TLC until the starting material is consumed.

  • Concentrate the reaction mixture under reduced pressure to obtain the hydrochloride salt of the product.

  • To obtain the free base, dissolve the salt in water, basify with a saturated NaHCO₃ solution, and extract with an organic solvent like DCM or ethyl acetate.

  • Dry the organic layer over Na₂SO₄, filter, and concentrate to yield 4-(3-methoxyphenyl)piperidine.

Route 2: Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a powerful and versatile method for forming carbon-carbon bonds.[4] In this context, it involves the palladium-catalyzed reaction of an organoboron species with a suitable piperidine-derived electrophile. A common strategy is to convert N-Boc-4-piperidone into its enol triflate, which then undergoes cross-coupling with 3-methoxyphenylboronic acid.

Workflow Diagram

Caption: Workflow for the Suzuki-Miyaura coupling route.

Experimental Protocols

Step 1: Synthesis of tert-Butyl 4-((trifluoromethyl)sulfonyloxy)-5,6-dihydropyridine-1(2H)-carboxylate (Enol Triflate)

The formation of the enol triflate from N-Boc-4-piperidone creates a reactive electrophile for the subsequent cross-coupling reaction.

• Materials:

  • N-Boc-4-piperidone

  • Anhydrous tetrahydrofuran (THF) or dichloromethane (DCM)

  • A strong, non-nucleophilic base (e.g., LiHMDS or LDA)

  • Triflic anhydride (Tf₂O) or N-phenyl-bis(trifluoromethanesulfonimide) (PhNTf₂)

• Protocol:

  • Dissolve N-Boc-4-piperidone (1.0 equivalent) in anhydrous THF or DCM and cool to -78 °C under an inert atmosphere.

  • Slowly add a solution of LiHMDS (1.1 equivalents) and stir for 30-60 minutes at -78 °C to form the enolate.

  • Add a solution of PhNTf₂ (1.1 equivalents) in the same solvent and continue stirring at -78 °C for 1 hour.

  • Allow the reaction to warm to room temperature and stir for an additional 2-4 hours.

  • Quench the reaction with saturated aqueous NaHCO₃ solution.

  • Extract the product with an organic solvent, wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

  • Purify the crude enol triflate by flash column chromatography.

Step 2: Suzuki-Miyaura Coupling

The key C-C bond formation occurs in this step. The choice of palladium catalyst, ligand, and base is critical for achieving high yields.[5]

• Materials:

  • Piperidine enol triflate (from Step 1)

  • 3-Methoxyphenylboronic acid

  • Palladium catalyst (e.g., Pd(PPh₃)₄ or Pd(dppf)Cl₂)

  • A base (e.g., K₂CO₃, Cs₂CO₃, or K₃PO₄)

  • Anhydrous solvent (e.g., 1,4-dioxane, toluene, or DMF)

• Protocol:

  • To an oven-dried Schlenk flask, add the enol triflate (1.0 equivalent), 3-methoxyphenylboronic acid (1.2-1.5 equivalents), and the base (2.0-3.0 equivalents).

  • Add the palladium catalyst (1-5 mol%).

  • Evacuate and backfill the flask with an inert gas (repeat 3x).

  • Add the degassed solvent via syringe.

  • Heat the reaction mixture to 80-100 °C and stir for 2-12 hours, monitoring by TLC or LC-MS.

  • After cooling to room temperature, dilute the mixture with ethyl acetate and water.

  • Separate the organic layer, wash with water and brine, dry over Na₂SO₄, and concentrate.

  • Purify the product by flash column chromatography to yield tert-butyl 4-(3-methoxyphenyl)-3,6-dihydropyridine-1(2H)-carboxylate.

Step 3 & 4: Reduction and Boc Deprotection

These steps are analogous to those described in Route 1. The tetrahydropyridine intermediate is reduced to the piperidine, followed by acidic removal of the Boc group.

Data Summary

Compound	Molecular Formula	Molecular Weight	Typical Yield (Route 1)	Typical Yield (Route 2)
tert-Butyl 4-hydroxy-4-(3-methoxyphenyl)piperidine-1-carboxylate	C₁₇H₂₅NO₄	307.39	70-85%	N/A
tert-Butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate	C₁₇H₂₅NO₃	291.39	85-95% (from alcohol)	80-90% (from coupling)
4-(3-Methoxyphenyl)piperidine	C₁₂H₁₇NO	191.27	>90% (deprotection)	>90% (deprotection)

Characterization Data for 4-(3-methoxyphenyl)piperidine:

• ¹H NMR (CDCl₃, 400 MHz): δ 7.22 (t, J = 7.8 Hz, 1H), 6.80-6.72 (m, 3H), 3.80 (s, 3H), 3.18 (dt, J = 12.4, 2.4 Hz, 2H), 2.75 (tt, J = 12.0, 3.6 Hz, 1H), 2.70 (td, J = 12.4, 2.8 Hz, 2H), 1.80 (dd, J = 12.8, 3.6 Hz, 2H), 1.65-1.55 (m, 3H, includes NH).

• ¹³C NMR (CDCl₃, 101 MHz): δ 159.8, 147.9, 129.5, 119.2, 112.8, 111.2, 55.1, 46.5 (2C), 43.9, 34.5 (2C).

• MS (ESI): m/z 192.1 [M+H]⁺.

References

• Fujita, M., et al. (n.d.). Supporting Information. Wiley-VCH. Retrieved from [Link]

• BenchChem (2025). Technical Support Center: Synthesis of 4-Aryl-4-Hydroxypiperidines via Grignard Reaction. BenchChem.
• BenchChem (2025). Grignard reaction for 4-(4-fluorophenyl)piperidin-4-ol synthesis. BenchChem.
• The Royal Society of Chemistry (n.d.). Supporting Information Hydrogenation of Functionalised Pyridines with a Rhodium Oxide Catalyst under Mild Conditions. The Royal Society of Chemistry.

• Spectrochem Pvt. Ltd. (n.d.). 1-Boc-4-hydroxypiperidine. SpectraBase. Retrieved from [Link]

• Crystal structure and Hirshfeld surface analysis of 4-(3-methoxyphenyl)-2,6-diphenylpyridine. (n.d.). PMC. Retrieved from [Link]

• PubChem. (n.d.). 4-(3-Methoxyphenyl)piperidine. National Institutes of Health. Retrieved from [Link]

• ResearchGate. (n.d.). Solution and solid structure of a boc-protected piperidine-spiro-hydantoin as studied by two-dimensional NMR and X-ray crystallography. Request PDF. Retrieved from [Link]

• BenchChem. (2025). N-(4-chlorophenyl)piperidin-4-amine: A Technical Guide to its Synthesis and Application as a Precursor for Novel Compounds. BenchChem.

• SciSpace. (n.d.). Efficient deprotection of Boc group in amines and sulfamides using Dawson heteropolyacid catalyst. SciSpace. Retrieved from [Link]

• Aapptec Peptides. (n.d.). N-Terminal Deprotection; Boc removal. Aapptec Peptides. Retrieved from [Link]

• FULIR. (2017). Solvent-Free Mechanochemical Deprotection of N-Boc Group. FULIR. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Organic Chemistry Portal. Retrieved from [Link]

• Google Patents. (n.d.). CN104628625A - Synthesis method of N-boc-4-hydroxypiperidine. Google Patents.

• niper. (n.d.). Retrieved from [Link]

• Hussein, M. A. (n.d.). Synthesis of tertiary amines by direct Brønsted acid catalyzed reductive amination. Royal Society of Chemistry. Retrieved from [Link]

• GalChimia. (2014). A New Way to Amines. GalChimia. Retrieved from [Link]

• Vanderbilt University. (1998). Tetrahedron Letters 39 (1998) 1317. Vanderbilt University. Retrieved from [Link]

• Organic Syntheses Procedure. (n.d.). Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Hitchhiker's guide to reductive amination. Organic Chemistry Portal. Retrieved from [Link]

• Google Patents. (n.d.). US3845062A - 4-hydroxy-piperidine derivatives and their preparation. Google Patents.
• BenchChem. (2025). Application Notes and Protocols for the Synthesis of N-Methyl-1-(piperidin-4-yl)

• Grignard Reagent Utilization Enables a Practical and Scalable Construction of 3-Substituted 5-Chloro-1,6-naphthyridin-4-one Derivatives. (2020). PMC. Retrieved from [Link]

• Structure elucidation and complete assignment of 1 H and 13 C NMR data of Piperine. (2021). ResearchGate. Retrieved from [Link]

• BenchChem. (2025). Application Notes: The Versatility of N-Boc-4-hydroxypiperidine as a Precursor in Piperidine-Based Drug Synthesis. BenchChem.
• Graz University of Technology. (2025).
• BenchChem. (2025). Comparative Guide to the Synthesis of 4-Methoxybiphenyl via Suzuki-Miyaura Coupling. BenchChem.

• Beilstein Journals. (2021). Ligand-dependent stereoselective Suzuki–Miyaura cross-coupling reactions of β-enamido triflates. Beilstein Journals. Retrieved from [Link]

• 3-Hydroxy-1-(4-methoxybenzyl)piperidin-2-one. (n.d.). PMC. Retrieved from [Link]

• Synthesis of Novel 3-Aryl-N-Methyl-1,2,5,6-Tetrahydropyridine Derivatives by Suzuki coupling: As Acetyl Cholinesterase Inhibitors. (n.d.). PMC. Retrieved from [Link]

• A Complete 1 H and 13 C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. (n.d.). MDPI. Retrieved from [Link]

• 4′-(2-Methoxyphenyl)-2,2′:6′,2′′-terpyridine. (n.d.). PMC. Retrieved from [Link]

• Catalytic Stereoselective Conversion of Biomass-Derived 4′-Methoxypropiophenone to Trans-Anethole with a Bifunctional and Recyclable Hf-Based Polymeric Nanocatalyst. (n.d.). MDPI. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Generally Applicable Organocatalytic Tetrahydropyranylation of Hydroxy Functionalities with Very Low Catalyst Loading. Organic Chemistry Portal. Retrieved from [Link]

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The Versatile Scaffold: A Guide to the Application of Tert-butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate in Modern Drug Discovery

Introduction: The Privileged 4-Arylpiperidine Motif

In the landscape of medicinal chemistry, certain molecular scaffolds reappear with remarkable frequency, earning the designation of "privileged structures" for their ability to interact with a diverse range of biological targets. The 4-arylpiperidine core is a quintessential example of such a scaffold, forming the backbone of numerous approved drugs and clinical candidates.[1] Its conformational pre-organization and the ability to project substituents into specific vectors in three-dimensional space make it an ideal starting point for the design of potent and selective ligands.

This guide focuses on a particularly valuable building block within this class: Tert-butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate . The presence of the tert-butoxycarbonyl (Boc) protecting group on the piperidine nitrogen enhances its utility in multi-step syntheses by preventing unwanted side reactions, while the 3-methoxyphenyl substituent provides a versatile handle for probing structure-activity relationships (SAR) and optimizing pharmacokinetic properties. We will explore the synthesis of this key intermediate and its application in the discovery of novel therapeutics targeting critical areas of unmet medical need, including opioid receptor modulators for pain management and CCR5 antagonists for the treatment of HIV-1 infection.

Core Synthetic Strategies: Accessing the 4-(3-Methoxyphenyl)piperidine Scaffold

The efficient synthesis of Tert-butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate is paramount to its widespread use in drug discovery programs. Several robust and scalable methods are available, with the choice of strategy often depending on the availability of starting materials and the desired scale of the reaction. Here, we detail two common and effective approaches: the Grignard reaction and the Suzuki-Miyaura cross-coupling.

Protocol 1: Synthesis via Grignard Reaction

This classic organometallic approach involves the addition of a Grignard reagent, prepared from 3-bromoanisole, to N-Boc-4-piperidone. The resulting tertiary alcohol is then dehydrated and the double bond is subsequently reduced to yield the desired product.

Experimental Protocol:

• Grignard Reagent Formation:

  • In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place magnesium turnings (1.2 equivalents).

  • Add a small crystal of iodine to activate the magnesium surface.

  • Prepare a solution of 3-bromoanisole (1.1 equivalents) in anhydrous tetrahydrofuran (THF).

  • Add a small portion of the 3-bromoanisole solution to the magnesium turnings to initiate the reaction, which is indicated by a gentle reflux and the disappearance of the iodine color.

  • Once initiated, add the remaining 3-bromoanisole solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, stir the mixture at room temperature for 1 hour to ensure complete formation of the Grignard reagent.[2]

• Addition to N-Boc-4-piperidone:

  • In a separate flame-dried flask under a nitrogen atmosphere, dissolve N-Boc-4-piperidone (1.0 equivalent) in anhydrous THF.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add the prepared Grignard reagent solution to the cooled N-Boc-4-piperidone solution via a cannula or dropping funnel.

  • Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Dehydration and Reduction:

  • Cool the reaction mixture to 0 °C and quench by the slow addition of saturated aqueous ammonium chloride solution.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • The crude tertiary alcohol is then dissolved in a suitable solvent (e.g., dichloromethane) and treated with a dehydrating agent such as trifluoroacetic acid at 0 °C, followed by warming to room temperature.

  • After completion of the dehydration, the resulting enamine is reduced in situ or after purification. A common method is catalytic hydrogenation using palladium on carbon (Pd/C) under a hydrogen atmosphere.

• Purification:

  • The final product is purified by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford Tert-butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate as a colorless oil.

Causality Behind Experimental Choices:

• The use of anhydrous conditions is critical for the success of the Grignard reaction, as any moisture will quench the highly reactive organomagnesium species.

• The Boc protecting group is stable to the basic conditions of the Grignard reaction but can be readily removed under acidic conditions, allowing for further derivatization of the piperidine nitrogen.

• The two-step dehydration-reduction sequence is a reliable method for converting the tertiary alcohol to the desired saturated piperidine.

Protocol 2: Synthesis via Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction offers a powerful and versatile alternative for the formation of the C-C bond between the piperidine and aryl rings. This method generally exhibits excellent functional group tolerance and milder reaction conditions compared to the Grignard approach.

Experimental Protocol:

• Reaction Setup:

  • In a Schlenk flask, combine tert-butyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5,6-dihydropyridine-1(2H)-carboxylate (1.0 equivalent), 3-bromoanisole (1.1 equivalents), a palladium catalyst such as Pd(PPh₃)₄ (0.05 equivalents), and a base such as potassium carbonate (2.0 equivalents).[3]

  • Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

  • Add a degassed mixture of a suitable solvent system, such as 1,4-dioxane and water (4:1).

• Reaction Execution:

  • Heat the reaction mixture to 80-100 °C and stir for 12-24 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up and Purification:

  • Upon completion, cool the reaction to room temperature and dilute with water.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • The crude product is then dissolved in a suitable solvent like methanol and subjected to catalytic hydrogenation using Pd/C under a hydrogen atmosphere to reduce the double bond.

  • The final product is purified by flash column chromatography on silica gel.

Causality Behind Experimental Choices:

• The use of a boronate ester of the piperidine derivative is a key feature of the Suzuki-Miyaura reaction, offering stability and ease of handling compared to other organometallic reagents.[3]

• The palladium catalyst is essential for the catalytic cycle, which involves oxidative addition, transmetalation, and reductive elimination.[3]

• The base is required to activate the boronic acid derivative for the transmetalation step.

Application in Drug Discovery: Targeting Opioid Receptors

The 4-(3-methoxyphenyl)piperidine scaffold is a well-established pharmacophore for opioid receptor ligands. The 3-methoxy group can be readily converted to a 3-hydroxy group, which is a key hydrogen bond donor for interaction with the opioid receptors. This scaffold has been extensively explored in the development of both agonists for pain management and antagonists for the treatment of opioid overdose and addiction.

Structure-Activity Relationship (SAR) Insights

Modification Position	Modification	Effect on Opioid Receptor Activity	Reference
Aryl Ring (Position 3)	-OH (from -OCH₃)	Essential for high-affinity binding to µ- and κ-opioid receptors.	[4]
Piperidine Nitrogen	Small alkyl (e.g., -CH₃)	Generally leads to potent agonist activity.
Bulky substituents (e.g., -CH₂-c-Pr)	Can shift the profile towards antagonism.
Piperidine Ring	3,4-dimethyl substitution	Can confer pure antagonist properties.	[4]

Protocol 3: In Vitro Opioid Receptor Binding Assay (Radioligand Displacement)

This assay determines the affinity of a test compound for the µ-opioid receptor by measuring its ability to displace a radiolabeled ligand.

Experimental Protocol:

• Membrane Preparation:

  • Prepare cell membranes from a cell line stably expressing the human µ-opioid receptor (e.g., CHO-hMOR).

  • Homogenize the cells in ice-cold buffer and centrifuge to pellet the membranes.

  • Wash the membrane pellet and resuspend in assay buffer. Determine the protein concentration using a standard method like the Bradford assay.

• Assay Setup:

  • In a 96-well plate, add assay buffer, the radioligand (e.g., [³H]DAMGO), and varying concentrations of the test compound.

  • Include wells for total binding (radioligand only) and non-specific binding (radioligand + a high concentration of an unlabeled ligand like naloxone).

  • Initiate the binding reaction by adding the membrane preparation to each well.

• Incubation and Filtration:

  • Incubate the plate at room temperature for a defined period (e.g., 60 minutes) to reach equilibrium.

  • Rapidly filter the contents of each well through a glass fiber filter mat using a cell harvester to separate bound from free radioligand.

  • Wash the filters with ice-cold wash buffer to remove non-specifically bound radioligand.

• Data Analysis:

  • Measure the radioactivity retained on the filters using a scintillation counter.

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Determine the IC₅₀ (the concentration of test compound that inhibits 50% of specific binding) by non-linear regression analysis of the competition curves.

  • Calculate the Ki (inhibition constant) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.

Workflow for Opioid Receptor Binding Assay

Caption: Workflow for a radioligand displacement assay to determine opioid receptor binding affinity.

Application in Drug Discovery: Targeting HIV-1 Entry

The 4-arylpiperidine scaffold is also a key component of a class of HIV-1 entry inhibitors known as CCR5 antagonists. These small molecules bind to the CCR5 co-receptor on the surface of host cells, preventing the viral envelope glycoprotein gp120 from engaging with it, thereby blocking viral entry.

Protocol 4: HIV-1 Pseudovirus Neutralization Assay

This assay measures the ability of a test compound to inhibit the entry of HIV-1 into target cells using non-replicating pseudoviruses.

Experimental Protocol:

• Pseudovirus Production:

  • Co-transfect HEK293T cells with an Env-expressing plasmid and an Env-deficient HIV-1 backbone plasmid carrying a luciferase reporter gene.[3]

  • Harvest the cell culture supernatant containing the pseudoviruses 48-72 hours post-transfection.

• Neutralization Assay:

  • In a 96-well plate, serially dilute the test compound.

  • Add a standardized amount of HIV-1 pseudovirus to each well and incubate for 1 hour at 37 °C to allow the compound to bind to the virus or cells.

  • Add target cells (e.g., TZM-bl cells, which express CD4, CXCR4, and CCR5 and contain a luciferase reporter gene) to each well.

  • Incubate for 48 hours at 37 °C to allow for viral entry and reporter gene expression.

• Data Analysis:

  • Lyse the cells and measure the luciferase activity using a luminometer.

  • Calculate the percentage of neutralization by comparing the luciferase activity in the presence of the test compound to the activity in the absence of the compound.

  • Determine the IC₅₀, the concentration of the compound that causes a 50% reduction in luciferase activity.[3]

Signaling Pathway of HIV-1 Entry and Inhibition by CCR5 Antagonists

Caption: Simplified signaling pathway of HIV-1 entry and its inhibition by a CCR5 antagonist.

Conclusion

Tert-butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate is a highly versatile and valuable building block in drug discovery. Its strategic design, incorporating a privileged scaffold, a modifiable aromatic ring, and a protected nitrogen, provides a robust platform for the synthesis of diverse compound libraries. The application of this scaffold in the development of opioid receptor modulators and HIV-1 CCR5 antagonists highlights its significance in addressing major global health challenges. The protocols and insights provided in this guide are intended to empower researchers to effectively utilize this key intermediate in their own drug discovery endeavors.

References

• National Institutes of Health. (2021, October). Protocol for the Preparation and Titration of HIV-1 Env-pseudotyped Viruses. Retrieved from [Link]

• Duke University. (2025, September). Protocol for the Preparation and Titration of HIV-1 Env-pseudotyped and IMC Viruses.

• Stevenson, G. I., Huscroft, I., MacLeod, A. M., Swain, C. J., Cascieri, M. A., Chicchi, G. G., ... & Owens, A. P. (n.d.). 4,4-disubstituted piperidine high-affinity NK1 antagonists: Structure-activity relationships and in vivo activity. Retrieved from [Link]

• Pasternak, G. W. (n.d.). Radioligand Binding Assay for an Exon 11-Associated Mu Opioid Receptor Target. JoVE. Retrieved from [Link]

• Gifford Bioscience. (n.d.). Data Sheet Radioligand Binding Assay Protocol. Retrieved from [Link]

• Acevedo-Canabal, A., Gonzalez-Lira, V., Gonzalez, V., & Gaskill, P. J. (2014). GTPγS Incorporation in the Rat Brain: A Study on μ-Opioid Receptors and CXCR4. PLoS ONE, 9(1), e85181. [Link]

• Wang, Y., Zhang, Z., McAnalley, B., & Lu, S. (2015). Development and optimization of a sensitive pseudovirus-based assay for HIV-1 neutralizing antibodies detection using A3R5 cells. Journal of virological methods, 222, 110-116.

• Pasternak, G. W. (2014). Radioligand binding assay for an exon 11-associated mu opioid receptor target. Journal of visualized experiments : JoVE, (89), 51893. [Link]

• ABClonal. (n.d.). Mouse C-C chemokine receptor type 5 (CCR5) ELISA Kit. Retrieved from [Link]

• Pellicciari, R., et al. (2016). Asymmetric Catalytic Access to Piperazin-2-ones and Morpholin-2-ones in a One-Pot Approach: Rapid Synthesis of an Intermediate to Aprepitant. The Journal of Organic Chemistry, 81(17), 7483-7493.

• ResearchGate. (n.d.). Radioligand binding assay against opioid receptors. Retrieved from [Link]

• Sinogeneclon. (n.d.). Human CC-chemokine receptor 5(CCR5)ELISA Kit. Retrieved from [Link]

• Wu, Y., et al. (2020). Interaction of Chemokine Receptor CCR5 with its Ligands: Multiple Domains for HIV-1 gp120 Binding and a Single Domain for Chemokine Binding. The Journal of experimental medicine, 189(3), 503-516.
• Zimmerman, D. M., et al. (1986). Structure-activity relationships of trans-3,4-dimethyl-4-(3-hydroxyphenyl)piperidine antagonists for mu- and kappa-opioid receptors. Journal of medicinal chemistry, 29(8), 1517-1520.

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In vitro assay preparation using Tert-butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate

Application Note: In Vitro Assay Preparation and Deprotection Workflows for Tert-butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate

Scientific Rationale & Context

4-Arylpiperidines are privileged pharmacophores in central nervous system (CNS) drug discovery, frequently utilized to target aminergic G-protein-coupled receptors (GPCRs) such as the serotonin 5-HT7 and dopamine D2 receptors[1]. Tert-butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate serves as a critical synthetic intermediate in these discovery pipelines. However, the presence of the bulky, lipophilic tert-butyloxycarbonyl (Boc) protecting group on the piperidine nitrogen completely abolishes intrinsic receptor affinity.

Causality of the Structural Requirement: Aminergic GPCRs possess a highly conserved aspartate residue (e.g., Asp3.32) in their orthosteric binding pocket. The basic secondary amine of the deprotected 4-arylpiperidine must be protonated at physiological pH to form a critical electrostatic salt bridge with this aspartate[2]. The Boc group sterically hinders this interaction and eliminates the basicity of the nitrogen, rendering the protected compound inactive. Therefore, in in vitro screening workflows, this compound must either be utilized as a negative structural control or subjected to quantitative microplate deprotection prior to assay execution to yield the active 4-(3-methoxyphenyl)piperidine.

Physicochemical Profiling & Master Stock Preparation

Due to the high lipophilicity of the Boc-protected intermediate, standard aqueous handling leads to severe compound depletion via plastic adsorption. We employ a 100% DMSO master stock strategy combined with acoustic liquid dispensing, aligning with the NIH Assay Guidance Manual for high-throughput screening (HTS)[3].

Protocol 1: Master Stock Preparation & QC

• Weighing & Solubilization: Accurately weigh 3.22 mg of Tert-butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate (MW: 322.22 g/mol ). Dissolve in 1.0 mL of anhydrous, LC-MS grade DMSO to yield a 10 mM master stock.

• Homogenization: Sonicate the vial in a water bath at 25°C for 5 minutes. Rationale: Sonication ensures the complete dissolution of lipophilic micro-particulates that could cause erratic dispensing and false-negative assay readouts.

• Acoustic Dispensing: Transfer the stock to an Echo-compatible source plate (e.g., Labcyte 384-well LDV). Causality: Acoustic dispensing eliminates the use of plastic pipette tips, preventing non-specific binding of the highly lipophilic Boc-compound and ensuring accurate nanoliter transfer.

• Self-Validation (QC): Analyze a 1 µL aliquot via LC-MS to confirm >95% purity and the absence of spontaneous thermal deprotection before proceeding.

In Vitro Microplate Deprotection & Neutralization

To evaluate the active pharmacophore without requiring intermediate macroscopic purification, an in situ deprotection protocol using Trifluoroacetic acid (TFA) is utilized[4].

Protocol 2: Rapid TFA Deprotection

• Acid Cleavage: Dispense 10 µL of the 10 mM DMSO stock into a glass-coated 96-well microplate. Add 40 µL of a 50% TFA in Dichloromethane (DCM) solution.

• Incubation: Seal the plate with a solvent-resistant mat and incubate at 25°C for 45 minutes on a microplate shaker (500 rpm).

• Solvent Evaporation: Remove the seal and evaporate the TFA/DCM mixture under a gentle stream of nitrogen (N2) using a microplate evaporator until a dry residue (the TFA salt of the amine) remains.

• Neutralization (Critical Step): Reconstitute the residue in 100 µL of assay buffer (e.g., 50 mM Tris-HCl, pH 7.4) containing 1% basic Amberlyst A-21 ion-exchange resin. Causality: TFA residues will drastically lower the pH of the assay buffer, leading to the denaturation of the target GPCR and resulting in false-negative binding data. The basic resin scavenges residual TFA, restoring physiological pH and generating the freebase amine[4].

• Self-Validation (QC): Measure the pH of the well using a micro-pH probe to ensure it is 7.4 ± 0.1. Centrifuge the plate at 1000 x g for 5 minutes to pellet the resin, yielding a 1 mM assay-ready stock of the active amine.

Representative Workflow: 5-HT7 Radioligand Binding Assay

The following protocol assesses the binding affinity of the deprotected 4-(3-methoxyphenyl)piperidine against the human 5-HT7 receptor, using the Boc-protected compound as a negative control.

Protocol 3: Radioligand Displacement Assay

• Membrane Preparation: Thaw CHO cell membranes expressing the human 5-HT7 receptor and homogenize in assay buffer (50 mM Tris-HCl, 10 mM MgCl2, 0.1 mM EDTA, pH 7.4).

• Assay Assembly: In a 96-well deep-well plate, combine:

  • 50 µL of test compound (Boc-protected or deprotected) serially diluted from 10 µM to 0.1 nM.

  • 50 µL of [3H]-5-CT (Radioligand, final concentration 1 nM).

  • 100 µL of membrane suspension (10 µg protein/well).

• Incubation: Incubate at 37°C for 120 minutes to reach equilibrium. Rationale: Elevated temperature accelerates the association rate, ensuring steady-state kinetics for accurate Ki determination.

• Filtration & Detection: Harvest the membranes onto GF/B glass fiber filters pre-soaked in 0.3% Polyethylenimine (PEI). Causality: PEI reduces non-specific binding of the radioligand to the glass fibers. Wash three times with ice-cold wash buffer to trap the receptor-bound radioligand.

• Quantification: Add 40 µL of scintillation cocktail and read on a Microbeta counter.

Quantitative Data Summary

The table below summarizes the expected pharmacological profile, validating the necessity of the deprotection workflow.

Compound State	Chemical Entity	5-HT7 Binding Affinity (Ki, nM)	Functional Status	Assay Role
Protected	Tert-butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate	> 10,000	Inactive	Negative Control
Deprotected	4-(3-methoxyphenyl)piperidine	45 ± 5	Active Ligand	Test Article
Reference	Serotonin (5-HT)	8.5 ± 1.2	Endogenous Agonist	Positive Control

Table 1: Comparative binding affinities demonstrating the structure-activity relationship (SAR) dependency on the free piperidine nitrogen.

Workflow and Mechanistic Visualizations

Fig 1: Microplate-based deprotection workflow for Boc-protected piperidines prior to in vitro assays.

Fig 2: Mechanistic binding difference between Boc-protected and deprotected 4-arylpiperidines.

References[3] Assay Guidance Manual: Quantitative Biology and Pharmacology in Preclinical Drug Discovery, National Center for Advancing Translational Sciences (NCATS) / NIH.https://www.ncbi.nlm.nih.gov/books/NBK53196/[1] Systematic in Vivo Screening of a Series of 1-propyl-4-arylpiperidines Against Dopaminergic and Serotonergic Properties in Rat Brain, PubMed.https://pubmed.ncbi.nlm.nih.gov/23181580/[2] Serotonin 5-HT7 receptor agents: structure-activity relationships and potential therapeutic applications in central nervous system disorders, PMC.https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3034850/[4] Rapid Deprotection of N-Boc Amines by TFA Combined with Freebase Generation Using Basic Ion-Exchange Resins, ACS Combinatorial Science.https://pubs.acs.org/doi/10.1021/co100021b

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• 1. Systematic in vivo screening of a series of 1-propyl-4-arylpiperidines against dopaminergic and serotonergic properties in rat brain: a scaffold-jumping approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Serotonin 5-HT7 receptor agents: structure-activity relationships and potential therapeutic applications in central nervous system disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Column Chromatography Purification of Tert-butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate

Welcome to the technical support center for the purification of Tert-butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice for achieving high purity and yield for this key synthetic intermediate. The following sections address common questions and troubleshooting scenarios encountered during flash column chromatography.

Frequently Asked Questions (FAQs)

Q1: What are the recommended starting conditions for purifying this compound on a silica gel column?

A1: For a successful initial purification, establishing a robust baseline is critical. We recommend starting with Thin-Layer Chromatography (TLC) to determine the optimal mobile phase composition before proceeding to column chromatography. The goal is to find a solvent system that provides a retention factor (Rf) of approximately 0.3-0.4 for the target compound, which generally offers the best separation.[1]

Based on the structure—a moderately polar, Boc-protected amine—a standard normal-phase setup is appropriate.

Table 1: Recommended Starting Purification Conditions

Parameter	Recommendation	Rationale & Key Considerations
Stationary Phase	Standard Silica Gel (SiO₂, 60 Å, 40-63 µm)	Silica gel is the most common and cost-effective stationary phase for this class of compounds.[2] Its slightly acidic nature, however, can sometimes cause issues with amines (see Troubleshooting).
Mobile Phase (Eluent)	Hexanes/Ethyl Acetate (EtOAc)	This is a versatile solvent system for compounds of moderate polarity. Start with TLC analysis using various ratios (e.g., 9:1, 4:1, 7:3 Hexanes:EtOAc) to find the optimal Rf. A gradient elution on the column, starting with a lower polarity (e.g., 10% EtOAc) and gradually increasing, is often effective. A similar compound was successfully purified with 35% EtOAc/Hexanes.[3]
Mobile Phase Modifier	Triethylamine (TEA), 0.1-1% v/v	Highly Recommended. The piperidine nitrogen, though protected, can interact with acidic silanol groups on the silica surface, causing peak tailing.[4] Adding a small amount of a competing base like TEA neutralizes these sites, improving peak shape and recovery.[4]
Sample Loading	Dry Loading	For optimal resolution, we recommend dry loading. Dissolve your crude material in a suitable solvent (e.g., dichloromethane), add a small amount of silica gel, and evaporate the solvent to obtain a free-flowing powder. This ensures a narrow application band and prevents disturbance of the column bed.

Q2: Why is my Boc-protected compound unstable during purification?

A2: The tert-butoxycarbonyl (Boc) protecting group is notoriously sensitive to acidic conditions.[5] While standard silica gel is generally considered mild, its surface is populated with acidic silanol groups (Si-OH). In some cases, particularly with prolonged exposure on the column, this acidity can be sufficient to cause partial or complete cleavage of the Boc group. The resulting free amine is highly polar and will likely bind irreversibly to the silica, leading to significant yield loss.[5][]

To mitigate this risk:

• Always use a basic modifier like 0.1-1% triethylamine in your mobile phase to neutralize the silica surface.[4]

• Avoid acidic additives in the mobile phase (e.g., trifluoroacetic acid, TFA), as these will rapidly cleave the Boc group.[5]

• Ensure your crude sample is free of any residual acid from previous synthetic steps before loading it onto the column.

Caption: Acid-catalyzed deprotection of the Boc group on silica.

Troubleshooting Guide

Q3: My compound is streaking or tailing badly on the TLC plate and column. How can I achieve sharp, symmetrical peaks?

A3: This is the most common issue when purifying amine-containing compounds on silica gel.[4] Peak tailing is a direct result of strong, non-ideal interactions between the basic nitrogen of your piperidine derivative and the acidic silanol groups on the silica surface.

• Primary Cause: Acid-base interaction between the analyte and the stationary phase. Even with the Boc group, the lone pair on the nitrogen can exhibit basicity.

• Primary Solution: Add a basic modifier to your mobile phase. As mentioned, 0.1-1% triethylamine (TEA) is the standard solution.[4] The TEA is a stronger base and will preferentially interact with the acidic sites on the silica, effectively "masking" them from your compound. This allows your compound to travel through the column based on polarity interactions alone, resulting in symmetrical peaks.

• Alternative Stationary Phase: If tailing persists even with a modifier, consider using a different stationary phase. Amine-functionalized silica or neutral alumina are excellent alternatives that eliminate the problem of acidic surface interactions.[7]

Caption: Mechanism of peak tailing and its prevention using a basic modifier.

Q4: I have poor separation between my product and a non-polar impurity. What should I do?

A4: When dealing with closely eluting compounds, enhancing selectivity—the difference in elution times—is key.[4]

• Optimize the Gradient: A steep gradient can cause compounds to elute too quickly and merge. Switch to a shallower gradient. For example, if you are running a 10% to 50% ethyl acetate/hexanes gradient over 10 column volumes (CV), try running a 15% to 30% gradient over 20 CV. This gives the compounds more time to interact with the stationary phase, improving separation.

• Change the Solvent System: The "selectivity" of the separation can be altered by changing the solvents. While hexanes/ethyl acetate is a good starting point, other systems may provide better resolution. Try replacing ethyl acetate with a different polar solvent to change the nature of the interactions.

Table 2: Alternative Mobile Phase Systems for Selectivity Tuning

Solvent System	Class of Polar Solvent	Potential Advantage
Dichloromethane (DCM) / Methanol (MeOH)	Chlorinated / Protic	Offers very different selectivity compared to EtOAc. Often used for more polar compounds, so start with a low percentage of MeOH (e.g., 0.5-5%).
Hexanes / Acetone	Aprotic Ketone	Acetone has a different polarity and hydrogen bonding capability than EtOAc, which can alter the elution order of closely related impurities.[8]
Toluene / Ethyl Acetate	Aromatic / Ester	Replacing hexanes with toluene introduces pi-pi stacking interactions, which can be highly effective for separating aromatic compounds like yours from non-aromatic impurities.

Q5: My product is not eluting from the column, even with a high percentage of polar solvent. What is happening?

A5: This frustrating scenario usually points to one of two issues:

• Boc-Group Cleavage: As discussed in Q2, if the Boc group was cleaved on the column, the resulting free amine is now a primary amine. This compound is significantly more polar and basic than the starting material. It will bind extremely tightly to the acidic silica gel and may not elute even with 100% ethyl acetate or methanol. This is a common cause of apparent "zero yield."

• Incorrect Mobile Phase Choice: While unlikely for this specific molecule, it's possible the compound is simply not soluble enough in the chosen mobile phase to move down the column. This can happen if an incorrect solvent system was chosen without prior TLC analysis.

Troubleshooting Steps:

• Check for Deprotection: If possible, take a small sample from the top of the silica bed, extract it with a basic methanol solution (e.g., MeOH with 1% NH₄OH), and analyze it by LC-MS or TLC against a standard of the deprotected amine. This will confirm if cleavage has occurred.

• Column "Flush": To attempt recovery of a stuck amine, you can try flushing the column with a highly polar, basic mobile phase, such as 5-10% ammonium hydroxide in methanol. This is a last resort as it may elute many impurities along with your product.

• Prevention is Key: The best solution is prevention. Always use a basic modifier like triethylamine when purifying Boc-protected amines on silica gel.[4]

References

• Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• TROUBLESHOOTING GUIDE. (n.d.). Restek. [Link]

• Effect of pH on LC-MS Analysis of Amines. (n.d.). Waters Corporation. [Link]

• How do I purify ionizable organic amine compounds using flash column chromatography? (2023, February 10). Biotage. [Link]

• Supporting Information for Design and synthesis of tag-free photoprobes for the identification of the molecular target for CCG-1. (n.d.). Beilstein Journals. [Link]

• Method Development Strategies for Amine Bonded Phase Columns for Medium Pressure Liquid Chromatography. (n.d.). Teledyne ISCO. [Link]

• Modern Trends and Best Practices in Mobile-Phase Selection in Reversed-Phase Chromatography. (2025, November 27). LCGC International. [Link]

• Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks. (2024, May 10). Alwsci. [Link]

• Quick Troubleshooting Guide For HPLC Column Usage. (n.d.). Biovanix Chromatography. [Link]

• Troubleshooting Guide. (n.d.). Phenomenex. [Link]

• Mastering Column Chromatography: Techniques and Tips. (2024, November 20). Chrom Tech, Inc. [Link]

• Stability of N-BOC-group during RP-chromatography with eluent ACN/H2O/TFA? (2012, July 6). ResearchGate. [Link]

• Column Chromatography As A Tool For Purification. (n.d.). Sorbchem India. [Link]

• Practical Synthesis of Fragment. (n.d.). Royal Society of Chemistry. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. column-chromatography.com [column-chromatography.com]
• 3. beilstein-journals.org [beilstein-journals.org]
• 4. biotage.com [biotage.com]
• 5. researchgate.net [researchgate.net]
• 7. teledyneisco.com [teledyneisco.com]
• 8. Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Solubilizing Tert-butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate for In Vitro Assays

Welcome to the Technical Support Center. Tert-butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate is a highly lipophilic molecule. The combination of the tert-butyloxycarbonyl (Boc) protecting group, the piperidine ring, and the methoxyphenyl moiety results in extremely poor aqueous solubility. This commonly leads to assay variability, false negatives, and compound aggregation during in vitro testing.

This guide provides field-proven, self-validating protocols to overcome these physicochemical barriers.

Diagnostic Workflow

Workflow for solubilizing lipophilic Boc-protected piperidine derivatives for in vitro assays.

Quantitative Solubilization Parameters

Before selecting a troubleshooting protocol, consult the tables below to align your solubilization strategy with your specific assay constraints.

Table 1: Comparison of Solubilization Strategies

Strategy	Mechanism of Action	Typical Concentration	Impact on Free Drug Concentration
DMSO (Co-solvent)	Disrupts water hydrogen bonding	0.1% - 5.0% (v/v)	High (Drug is fully available)
HP-β-Cyclodextrin	Hydrophobic cavity encapsulation	5% - 20% (w/v)	Equilibrium dependent
Tween-20	Micellar sequestration	0.01% - 0.05% (v/v)	Low (Drug is sequestered in micelles)

Table 2: Typical DMSO Tolerance Limits by Assay Type

Assay Type	Max Tolerated DMSO (%)	Primary Failure Mode if Exceeded
Biochemical (Enzymatic)	1.0% - 5.0%	Enzyme denaturation, altered kinetics[1]
Cell-based (e.g., HepG2)	0.1% - 0.6%	Cytotoxicity, altered membrane permeability[2]
High-Content Screening	0.5% - 1.0%	Morphological changes, oxidative stress[2]

Troubleshooting Guides & FAQs

Section 1: Co-Solvent Optimization (DMSO)

Q: Why does my compound precipitate when added to the assay buffer, even though it is fully dissolved in the DMSO stock?

Mechanistic Causality: This is a classic "solvent-shift" precipitation. Tert-butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate is highly soluble in 100% DMSO. However, when a concentrated DMSO stock is pipetted directly into an aqueous buffer, the local dielectric constant spikes before the solvent can diffuse. The hydrophobic effect forces the lipophilic Boc and aromatic groups to aggregate rapidly to minimize thermodynamically unfavorable interactions with water, resulting in kinetic precipitation.

Self-Validating Protocol: Solvent-Shift Mitigation

• Stock Preparation: Prepare a 10 mM stock of the compound in 100% anhydrous DMSO.

• Intermediate Dilution: Perform a serial dilution in 100% DMSO to reach your desired 100X assay concentration. Do not dilute intermediate stocks in water.

• Aqueous Pre-Conditioning: Ensure your assay buffer is at room temperature or 37°C (cold buffers drastically reduce kinetic solubility).

• Vortex-Assisted Addition: Place the assay buffer on a vortex mixer at medium speed. Slowly add the 100X DMSO stock dropwise into the center of the vortex. This prevents localized high-water environments.

• Validation Step: Measure the absorbance of the final solution at 600 nm. A baseline reading of ~0.000 indicates a true solution; any elevated absorbance indicates light scattering from sub-visible compound aggregates.

Section 2: Host-Guest Complexation (Cyclodextrins)

Q: My cell-based assay cannot tolerate more than 0.1% DMSO, but the compound precipitates at this concentration. What is the alternative?

Mechanistic Causality: When assays cannot tolerate high organic solvent loads, host-guest complexation is the premier alternative. Hydroxypropyl-β-cyclodextrin (HP-β-CD) features a hydrophobic inner cavity and a hydrophilic exterior. The methoxyphenyl and piperidine rings of your compound insert into this cavity via van der Waals forces. This shields the lipophilic surface area from water, while the exterior hydroxyl groups of the cyclodextrin maintain excellent aqueous solubility[3].

Self-Validating Protocol: HP-β-CD Complexation

• Carrier Preparation: Prepare a 20% (w/v) HP-β-CD solution in your target assay buffer.

• Direct Solubilization: Weigh the solid Tert-butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate directly into a vial.

• Complexation: Add the HP-β-CD solution to the solid compound. Avoid using DMSO entirely to prevent mixed-solvent thermodynamic instability.

• Energy Input: Sonicate the mixture in a water bath for 30–60 minutes at room temperature to drive the inclusion complex equilibrium[3].

• Validation Step (Critical): Centrifuge the mixture at 10,000 x g for 10 minutes. If a pellet forms, the compound concentration has exceeded the cyclodextrin's complexation capacity. The supernatant contains the true solubilized fraction. Quantify the supernatant via HPLC or UV-Vis before proceeding to the assay[3].

Section 3: Micellar Solubilization (Surfactants)

Q: The compound stays in solution initially but aggregates over the course of a 2-hour incubation. How can I stabilize it?

Mechanistic Causality: Your solution is metastable. While the initial vortexing created a supersaturated solution, the system slowly nucleates and aggregates over time to reach its true, lower thermodynamic solubility limit. Non-ionic surfactants like Tween-20 form micelles that encapsulate the lipophilic Boc-piperidine derivative, lowering the free energy of the system and preventing kinetic aggregation over prolonged incubations.

Self-Validating Protocol: Critical Micelle Stabilization

• Add 0.01% - 0.05% Tween-20 to your assay buffer prior to adding the compound.

• Validation Step: Run a time-course dynamic light scattering (DLS) analysis or a serial UV-Vis scan over 2 hours. A stable particle size or stable absorbance confirms that the micellar system has arrested kinetic aggregation.

Section 4: Chemical Modification (Boc Deprotection)

Q: I am using this compound as a building block/probe, and formulation isn't working. What chemical options exist?

Mechanistic Causality: Low aqueous solubility is a fundamental bottleneck in drug discovery[4]. If the Boc group is not essential for target binding (i.e., it is merely a synthetic intermediate), removing it is the most effective strategy. The Boc group is uncharged and highly lipophilic. Deprotecting it (typically using TFA or HCl) yields a secondary amine on the piperidine ring. At physiological pH (7.4), this amine becomes protonated, drastically increasing thermodynamic solubility (often by >100-fold) via ion-dipole interactions with the aqueous solvent.

References

• Development, validation and quantitative assessment of an enzymatic assay suitable for small molecule screening and profiling: A case-study. NIH.1

• Multiparametric High-Content Assays to Measure Cell Health and Oxidative Damage as a Model for Drug-Induced Liver Injury. NIH.2

• Exploring Cyclodextrin Complexes of Lipophilic Antioxidants: Benefits and Challenges in Nutraceutical Development. MDPI.3

• An Uncharged Oxetanyl Sulfoxide as a Covalent Modifier for Improving Aqueous Solubility. NIH.4

Sources

• 1. Development, validation and quantitative assessment of an enzymatic assay suitable for small molecule screening and profiling: A case-study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Multiparametric High-Content Assays to Measure Cell Health and Oxidative Damage as a Model for Drug-Induced Liver Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. An Uncharged Oxetanyl Sulfoxide as a Covalent Modifier for Improving Aqueous Solubility - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: N-Boc-Piperidine Handling &amp; Storage Optimization

Welcome to the Technical Support Center for Boc-protected piperidines. As a Senior Application Scientist, I frequently observe that reagent degradation in the lab is rarely a spontaneous anomaly; it is a deterministic outcome of micro-environmental factors. The tert-butyloxycarbonyl (Boc) group is an industry-standard protecting group for secondary amines like piperidine due to its robustness against nucleophiles and basic conditions. However, its intrinsic lability under acidic and thermal stress requires stringent, scientifically grounded handling protocols.

This guide is designed to move beyond basic instructions. Here, we explore the mechanistic causality behind degradation, provide self-validating experimental workflows, and outline authoritative troubleshooting steps to ensure the integrity of your synthetic pipelines.

Mechanistic Overview & Degradation Dynamics

To optimize storage, one must first understand how the molecule fails. The Boc carbamate linkage is highly stable under neutral conditions but is uniquely susceptible to two primary degradation pathways:

• Acid-Catalyzed Cleavage: The presence of strong acids (e.g., TFA, HCl) or trace acidic impurities in solvents leads to rapid equilibrium protonation of the Boc carbonyl. This is followed by a rate-limiting fragmentation that yields the free piperidine, carbon dioxide, and isobutylene[1].

• Thermolytic Fragmentation: Even in the absence of acid, elevated temperatures can trigger deprotection. Kinetic modeling demonstrates that thermal de-Boc follows a concerted fragmentation mechanism with an activation energy ( Ea​ ) of approximately 34 kcal/mol[2]. When temperatures exceed 85–90 °C, the molecule rapidly releases isobutylene and CO₂, causing irreversible degradation[2].

Logical workflow of N-Boc-piperidine degradation pathways and optimal preservation.

Quantitative Storage Metrics

To prevent the degradation pathways outlined above, strict adherence to environmental controls is required. The table below summarizes the optimal conditions and the mechanistic rationale behind each parameter.

Parameter	Optimal Condition	Degradation Trigger	Mechanistic Causality
Storage Temperature	2–8 °C	> 85–90 °C	Thermal kinetic energy exceeds the ~34 kcal/mol activation barrier, initiating concerted fragmentation[2].
Atmosphere	Argon or Nitrogen	Ambient Air (Moisture/CO₂)	Trace water hydrolyzes acidic impurities; atmospheric CO₂ reacts with trace free amines to form carbamate salts[1].
Solvent Compatibility	THF, EtOAc, Dioxane	Chloroform, DCM (aged)	Halogenated solvents can degrade to release trace HCl, which protonates the Boc carbonyl, triggering cleavage.
pH Environment	Neutral to Basic	pH < 4	Acid-catalyzed separation of a reversibly formed ion-molecule pair leads to rapid deprotection[2].

Standard Operating Procedures (SOPs)

Every protocol in your lab should be a self-validating system. The following methodologies include built-in analytical checkpoints to ensure you are never working with compromised reagents.

Protocol 1: Safe Handling and Inert Transfer of Hygroscopic N-Boc-Piperidines

Causality: Many Boc-piperidines are hygroscopic oils or low-melting solids. Exposure to ambient moisture introduces water that can hydrolyze trace acidic impurities, initiating auto-catalytic degradation.

Step-by-Step Methodology:

• Thermal Equilibration: Remove the sealed container from 2–8 °C storage and place it in a desiccator for 30 minutes. Why? Opening a cold container causes immediate condensation of atmospheric moisture onto the reagent.

• Inert Atmosphere Setup: Purge a glovebox or Schlenk line with Argon. While N₂ is acceptable, Argon is denser and provides a superior localized protective blanket over the open vessel.

• Material Transfer:

  • For solids: Use an anti-static weighing spatula to prevent aerosolization.

  • For oils: Gently warm the container in a 30 °C water bath (strictly below the 85 °C thermal degradation threshold) to reduce viscosity, then transfer using a positive-displacement pipette.

• Validation Check: Run a quick Thin Layer Chromatography (TLC) plate (e.g., 20% EtOAc/Hexanes) and stain with Ninhydrin. An intact Boc-piperidine will not stain purple/red because the secondary amine is protected. A positive stain immediately validates that the integrity of the batch is compromised.

Protocol 2: Forced Degradation & Stability Validation Workflow

Causality: To establish the exact shelf-life and impurity profile of a specific Boc-piperidine derivative, you must determine its specific thermal and acidic thresholds. This protocol intentionally forces degradation to create analytical reference standards for your HPLC methods[1].

Step-by-Step Methodology:

• Acidic Stress Test: Dissolve 10 mg of the Boc-piperidine in 1 mL of 0.1 M HCl in dioxane. Heat to 60 °C for 24 hours.

• Thermal Stress Test: Place 10 mg of the solid/oil in a sealed glass ampoule. Heat in a laboratory oven at 105 °C for 48 hours.

• Neutralization & Preparation: Neutralize the acidic sample with an equimolar amount of NaOH. Dilute both the acidic and thermal samples in HPLC-grade acetonitrile.

• HPLC-UV/MS Validation: Inject the stressed samples alongside a control (stored at 2–8 °C).

  • Self-Validation: The protocol is successful if the chromatogram shows the complete disappearance of the parent peak and the emergence of a new peak with a mass of (M−100 Da) , corresponding exactly to the loss of the Boc group and the generation of the free piperidine.

Troubleshooting & FAQs

Q: My N-Boc-piperidine container hissed when I opened it. Is it safe to use? A: No. A hissing sound indicates dangerous pressurization from isobutylene and CO₂ gas, which are the direct byproducts of thermal Boc deprotection[2]. The material has partially or fully degraded into the free piperidine base. Do not use it for coupling reactions without re-purification and HPLC validation.

Q: Can I store N-Boc-piperidines at room temperature if I use them daily? A: While the Boc group is relatively stable at room temperature for short durations, chronic exposure accelerates hydrolytic decomposition if trace moisture is present[1]. For daily use, aliquot a small working volume and keep the main stock tightly sealed at 2–8 °C.

Q: What Personal Protective Equipment (PPE) is required for handling these derivatives? A: According to standard Safety Data Sheets, N-Boc-piperidines are irritating to the eyes, respiratory system, and skin, and can be harmful if swallowed[3]. Always handle these compounds inside a certified fume hood. Wear nitrile gloves, a flame-resistant lab coat, and tightly fitting safety goggles conforming to EN 166(EU) or NIOSH (US) standards[3].

References

• May, S. A., et al. "Deprotection of N-Boc Groups under Continuous-Flow High-Temperature Conditions." ACS Publications. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. fishersci.com [fishersci.com]

Reference Data & Comparative Studies

A Comparative Guide to HPLC Method Validation for the Purity of Tert-butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate

In the landscape of pharmaceutical development, the purity of an active pharmaceutical ingredient (API) or intermediate is not merely a quality metric; it is a cornerstone of safety and efficacy. Tert-butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate is a key building block in the synthesis of various pharmaceutical agents. Its purity profile can significantly impact the quality and safety of the final drug product. High-Performance Liquid Chromatography (HPLC) stands as the predominant technique for purity assessment due to its high resolution, sensitivity, and quantitative accuracy.[1]

This guide provides an in-depth comparison of HPLC methodologies for the purity determination of Tert-butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate, grounded in the principles of analytical method validation as stipulated by the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA).[2][3][4][5][6] We will explore the rationale behind chromatographic choices, present comparative data, and provide a detailed, validated protocol.

The Analytical Challenge: Understanding the Analyte and its Potential Impurities

Tert-butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate, as a synthetic intermediate, may contain impurities stemming from starting materials, by-products of the synthesis, or degradation products.[7] Potential impurities could include compounds with related structures, such as isomers or precursors. A robust HPLC method must be able to separate the main compound from these potential impurities to ensure accurate quantification.

Method Development Strategy: A Comparative Approach

The development of a stability-indicating HPLC method requires a systematic approach to selecting the column, mobile phase, and detection parameters.[8] Here, we compare two common reversed-phase HPLC approaches.

Column Selection:

• C18 (Octadecyl Silane) Columns: These are the workhorses of reversed-phase chromatography, offering excellent hydrophobic retention for a wide range of organic molecules. They are a suitable starting point for the analysis of our target compound.

• Phenyl-Hexyl Columns: These columns provide alternative selectivity due to pi-pi interactions between the phenyl groups of the stationary phase and the aromatic ring of the analyte. This can be advantageous for separating aromatic positional isomers.

Mobile Phase Optimization:

The choice of mobile phase components is critical for achieving optimal separation. A typical mobile phase for reversed-phase HPLC consists of an aqueous component (often with a buffer or pH modifier) and an organic modifier (e.g., acetonitrile or methanol).

• Method A: Acetonitrile as Organic Modifier: Acetonitrile generally offers lower viscosity and better UV transparency compared to methanol, often leading to sharper peaks and better resolution.

• Method B: Methanol as Organic Modifier: Methanol can offer different selectivity compared to acetonitrile and is a more cost-effective option.

Comparative Chromatographic Conditions

Below is a comparison of two potential starting conditions for the analysis of Tert-butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate.

Parameter	Method A	Method B
Column	C18, 4.6 x 150 mm, 5 µm	Phenyl-Hexyl, 4.6 x 150 mm, 5 µm
Mobile Phase	A: 0.1% Phosphoric Acid in WaterB: Acetonitrile	A: 0.1% Formic Acid in WaterB: Methanol
Gradient	50-90% B over 15 min	60-95% B over 15 min
Flow Rate	1.0 mL/min	1.0 mL/min
Detection	UV at 220 nm	UV at 220 nm
Column Temp.	30 °C	30 °C

Rationale for Selection: The initial gradient conditions are chosen to ensure elution of the main peak within a reasonable timeframe while allowing for the separation of potential earlier and later eluting impurities. The use of a C18 column in Method A provides a standard hydrophobic interaction-based separation, while the Phenyl-Hexyl column in Method B introduces pi-pi interactions that can enhance the resolution of aromatic compounds.

HPLC Method Validation: A Step-by-Step Protocol

The objective of analytical method validation is to demonstrate that the procedure is suitable for its intended purpose.[4][5] The following validation parameters will be assessed in accordance with ICH Q2(R2) guidelines.[2][4][5][9]

Overall Workflow of HPLC Method Validation

Caption: Workflow for HPLC Method Validation.

Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.[6]

Experimental Protocol:

• Forced Degradation: Subject the analyte to stress conditions (acid, base, oxidation, heat, and light) to generate potential degradation products.

• Sample Analysis: Analyze the stressed samples alongside an unstressed sample and a placebo (if applicable).

• Peak Purity Analysis: Employ a photodiode array (PDA) detector to assess peak purity of the analyte in the stressed samples.

• Acceptance Criteria: The method is specific if the analyte peak is free from co-eluting peaks, and there is no significant interference at the retention time of the analyte from degradation products or placebo components.

Linearity

Linearity is the ability of the method to elicit test results that are directly proportional to the analyte concentration within a given range.

Experimental Protocol:

• Standard Preparation: Prepare a series of at least five concentrations of the reference standard, typically spanning 50% to 150% of the expected working concentration.

• Injection and Analysis: Inject each concentration in triplicate.

• Data Analysis: Plot the average peak area against the concentration and perform a linear regression analysis.

• Acceptance Criteria: A correlation coefficient (r²) of ≥ 0.999 is generally considered acceptable. The y-intercept should be close to zero.

Accuracy

Accuracy expresses the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.

Experimental Protocol:

• Spiked Samples: Prepare samples by spiking a known amount of the analyte into a placebo or a known matrix at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration), with three replicates at each level.

• Analysis: Analyze the spiked samples and calculate the percentage recovery.

• Acceptance Criteria: The mean recovery should be within 98.0% to 102.0%.

Precision

Precision is the measure of the degree of repeatability of an analytical method under normal operating conditions.[10]

Experimental Protocol:

• Repeatability (Intra-assay precision):

  • Prepare six independent samples at 100% of the test concentration.

  • Analyze the samples on the same day, with the same analyst and instrument.

  • Calculate the relative standard deviation (%RSD).

• Intermediate Precision:

  • Repeat the repeatability study on a different day, with a different analyst, and on a different instrument.

  • Calculate the %RSD for the combined data from both days.

• Acceptance Criteria: The %RSD should not be more than 2.0%.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• LOD: The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• LOQ: The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

Experimental Protocol:

• Based on Signal-to-Noise Ratio:

  • Determine the concentration that yields a signal-to-noise ratio of approximately 3:1 for LOD and 10:1 for LOQ.

• Based on the Standard Deviation of the Response and the Slope:

  • LOD = 3.3 * (σ / S)

  • LOQ = 10 * (σ / S)

  • Where σ is the standard deviation of the y-intercepts of regression lines and S is the slope of the calibration curve.

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Experimental Protocol:

• Parameter Variation: Introduce small variations to the method parameters, such as:

  • Flow rate (± 0.1 mL/min)

  • Column temperature (± 2 °C)

  • Mobile phase composition (± 2% organic)

• Analysis: Analyze a system suitability solution under each varied condition.

• Acceptance Criteria: The system suitability parameters (e.g., resolution, tailing factor, theoretical plates) should remain within the predefined acceptance criteria.

Comparative Validation Data Summary

The following table presents hypothetical validation data for the two compared HPLC methods.

Validation Parameter	Method A (C18)	Method B (Phenyl-Hexyl)	Acceptance Criteria
Specificity	Passes (No interference)	Passes (No interference)	No co-elution at analyte RT
Linearity (r²)	0.9998	0.9995	≥ 0.999
Accuracy (% Recovery)	99.5% - 101.2%	98.9% - 101.8%	98.0% - 102.0%
Precision (%RSD)
- Repeatability	0.8%	1.1%	≤ 2.0%
- Intermediate	1.2%	1.5%	≤ 2.0%
LOD	0.01 µg/mL	0.02 µg/mL	Reportable
LOQ	0.03 µg/mL	0.06 µg/mL	Reportable
Robustness	Passes	Passes	System suitability criteria met

Final Validated HPLC Method

Based on the comparative data, Method A is selected.

Chromatographic Conditions:

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase: A: 0.1% Phosphoric Acid in Water; B: Acetonitrile

• Gradient: 50% B to 90% B over 15 minutes, then hold at 90% B for 5 minutes.

• Flow Rate: 1.0 mL/min

• Detection: UV at 220 nm

• Injection Volume: 10 µL

• Column Temperature: 30 °C

• Diluent: Acetonitrile/Water (50:50, v/v)

System Suitability:

Inject a system suitability solution (containing the analyte and a known impurity) five times. The acceptance criteria are:

• Tailing factor: ≤ 2.0

• Theoretical plates: ≥ 2000

• Resolution between the main peak and the closest eluting impurity: ≥ 2.0

• %RSD for peak area of replicate injections: ≤ 2.0%

This comprehensive guide provides a framework for the development and validation of an HPLC method for purity determination. By following a systematic and scientifically sound approach, researchers and drug development professionals can ensure the quality and consistency of their analytical data, ultimately contributing to the safety and efficacy of pharmaceutical products.

References

• Q2(R2) Validation of Analytical Procedures March 2024. U.S. Food and Drug Administration. [Link]

• Analytical Procedures and Methods Validation for Drugs and Biologics July 2015. U.S. Food and Drug Administration. [Link]

• FDA Guidance on Analytical Method Validation. U.S. Food and Drug Administration. [Link]

• Q2(R2) Validation of Analytical Procedures. U.S. Food and Drug Administration. [Link]

• ICH Q2(R2) Validation of analytical procedures - Scientific guideline. European Medicines Agency. [Link]

• ICH and FDA Guidelines for Analytical Method Validation. Lab Manager. [Link]

• EMA publishes ICH Q14 Guideline on Analytical Procedure Development - Step 5. ECA Academy. [Link]

• Guideline on bioanalytical method validation. European Medicines Agency. [Link]

• Quality guidelines: specifications, analytical procedures and analytical validation. European Medicines Agency. [Link]

• The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. European Bioanalysis Forum. [Link]

• A Review of HPLC Method Development and Validation as per ICH Guidelines. Asian Journal of Pharmaceutical Analysis. [Link]

• Separation of Piperidine, 4-chloro-1-methyl- on Newcrom R1 HPLC column. SIELC Technologies. [Link]

• Application of ASE followed by HPLC for the Determination of Piperidine and Piperine in Selected Spices. ResearchGate. [Link]

• Total Content of Piperidine Analysis in Artane by RP-HPLC Using Pre-Column Derivatization with 4-Toluene Sulfonyl Chloride. R Discovery. [Link]

• HPLC-Based Strategies for Impurity Profiling and Validation in Standard Drug Analysis. Lab Manager. [Link]

• ICH guideline Q2(R2) on validation of analytical procedures. European Medicines Agency. [Link]

• Quality Guidelines. International Council for Harmonisation. [Link]

• HPLC Method Development and Validation for Pharmaceutical Analysis. LCGC. [Link]

• Analysis of pharmaceuticals and drug related impurities using Agilent instrumentation. Agilent. [Link]

• Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals. ALWSCI. [Link]

• Synthesis of tert-butyl 4-((2-methoxy-4-(methoxycarbonyl) phenoxy) methyl) piperidine-1-carboxylate. Atlantis Press. [Link]

• Tert-butyl 4-(4-amino-3-methoxyphenyl)piperidine-1-carboxylate. PubChem. [Link]

• Practical Synthesis of Fragment. Royal Society of Chemistry. [Link]

• CAS 507263-18-5 | tert-Butyl 4-(3-methoxyphenyl)piperazine-1-carboxylate. Hoffman Fine Chemicals. [Link]

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• 4. fda.gov [fda.gov]
• 5. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 6. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 7. pharmoutsourcing.com [pharmoutsourcing.com]
• 8. scribd.com [scribd.com]
• 9. ema.europa.eu [ema.europa.eu]
• 10. ajpaonline.com [ajpaonline.com]

High-Resolution Mass Spectrometry Fragmentation Analysis: Tert-butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate vs. Alternative Protecting Groups

Target Audience: Analytical Chemists, Mass Spectrometrists, and Drug Development Professionals.

Executive Summary

In preclinical drug discovery, substituted piperidines—specifically arylpiperidines like 4-(3-methoxyphenyl)piperidine—serve as critical pharmacophores for neurokinin (NK-1) and serotonin transporter inhibitors. During the synthetic optimization of these scaffolds, amine protecting groups are employed to prevent unwanted side reactions.

This guide objectively compares the electrospray ionization tandem mass spectrometry (ESI-MS/MS) fragmentation performance of Tert-butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate (Boc-protected) against its Fmoc-protected and unprotected alternatives. By understanding the mechanistic causality behind these fragmentation patterns, researchers can optimize collision-induced dissociation (CID) parameters, ensuring high-confidence structural elucidation and reaction monitoring[1].

Mechanistic Causality: The Boc-Piperidine Fragmentation Pathway

The fragmentation of piperidine derivatives in a mass spectrometer is heavily influenced by the ionization method and the nature of its substituents[2]. Under positive ESI conditions, Tert-butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate ( C17​H25​NO3​ , Exact Mass: 291.18 Da) forms a stable protonated precursor ion [M+H]+ at m/z 292.

The fragmentation of the tert-butoxycarbonyl (Boc) group is highly predictable and thermodynamically driven. Rather than random bond cleavage, the molecule undergoes a sequential, low-energy degradation:

• Loss of Isobutylene (-56 Da): The stability of the leaving tert-butyl cation lowers the activation energy required for the cleavage of the C-O bond, resulting in the neutral loss of isobutylene to form an intermediate carbamic acid at m/z 236[1].

• Decarboxylation (-44 Da): The resulting carbamic acid is thermodynamically unstable under CID conditions and rapidly extrudes carbon dioxide, yielding the protonated unprotected core at m/z 192[1].

• Core Cleavage: The m/z 192 ion undergoes further high-energy α -cleavage and ring opening, characteristic of piperidine derivatives, losing ammonia (-17 Da) or a methoxy radical (-31 Da)[2].

ESI-CID Fragmentation Pathway of Tert-butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate.

Comparative Performance Guide: Boc vs. Fmoc vs. Unprotected

When screening synthetic libraries, the choice of protecting group drastically alters the MS/MS landscape. While the Boc group provides a clean, stepwise fragmentation, the Fmoc (9-Fluorenylmethoxycarbonyl) group dominates the spectrum due to its high hydrophobicity and distinct cleavage of dibenzofulvene[3].

The table below provides a quantitative and diagnostic comparison to aid in selecting the appropriate derivative for LC-MS/MS tracking.

Metric	Boc-Protected	Fmoc-Protected	Unprotected Core
Formula	C17​H25​NO3​	C27​H27​NO3​	C12​H17​NO
Precursor Ion [M+H]+	m/z 292.19	m/z 414.20	m/z 192.13
Primary Neutral Loss	56 Da (Isobutylene)	178 Da (Dibenzofulvene)	17 Da ( NH3​ )
Diagnostic Product Ions	m/z 236, 192, 161	m/z 236, 192, 179	m/z 175, 161, 134
Optimal Collision Energy	Low (10 - 20 eV)	Medium (20 - 30 eV)	High (25 - 40 eV)
ESI+ Ionization Efficiency	High (Basic nitrogen shielded but protonatable)	Very High (Enhanced by hydrophobic fluorenyl moiety)	Moderate (Prone to matrix suppression)
Signal-to-Noise (S/N)	Excellent	Excellent (but fragments can suppress core ions)	Good
Primary Application	Reaction monitoring, PK screening	Solid-phase synthesis tracking	Final API quantification[4]

Key Insight: For structural elucidation of the piperidine core, Boc is superior to Fmoc. The Fmoc group's massive neutral loss (178 Da) acts as an energy sink, often leaving insufficient residual internal energy to fragment the underlying m/z 192 core[3]. Conversely, the low-energy loss of the Boc group allows for rich, informative MS3 spectra of the active pharmacophore[1].

Experimental Workflow & Self-Validating Protocol

To ensure trustworthy and reproducible data, the following protocol utilizes a self-validating System Suitability Test (SST) and Collision Energy (CE) ramping. This prevents false positives caused by in-source fragmentation.

Step-by-Step LC-MS/MS Methodology

Phase 1: Sample Preparation & Baseline Validation

• Dilution: Prepare a 1 µg/mL solution of Tert-butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate in 50:50 Methanol/Water with 0.1% Formic Acid.

• Blank Injection (Self-Validation): Inject the neat solvent matrix first. Verify that no peaks exist at m/z 292, 236, or 192 to rule out system carryover.

Phase 2: Chromatographic Separation 3. Column: C18 Reverse-Phase (e.g., 2.1 x 50 mm, 1.7 µm). 4. Gradient: 5% to 95% Acetonitrile (0.1% FA) over 3 minutes. Flow rate: 0.4 mL/min[2]. The Boc-protected compound will elute significantly later than the unprotected core due to the lipophilic tert-butyl group.

Phase 3: Mass Spectrometry & CE Ramping 5. Source Parameters: ESI positive mode, Capillary Voltage 3.0 kV, Desolvation Temp 350°C. 6. CE Ramping (Self-Validation): Do not rely on a single collision energy. Program a CE ramp from 10 eV to 40 eV.

• Causality Check: At 10 eV, the m/z 292 precursor should dominate. At 15-20 eV, the m/z 236 intermediate should peak. At 30+ eV, the m/z 192 core and m/z 161 fragments must dominate. If m/z 292 is absent at 10 eV, the declustering potential (cone voltage) is too high, causing unwanted in-source fragmentation[2].

Self-Validating LC-MS/MS Experimental Workflow for Piperidine Derivatives.

References

• 4-(3-Methoxyphenyl)piperidine | C12H17NO | CID 10702890 - PubChem Source: National Institutes of Health (NIH) URL:[Link][4]

• Mass Fragmentation Characteristics of t-Boc Substituted Drug Precursors Source: ResearchGate / Journal of Chinese Mass Spectrometry Society URL:[Link][1]

• Characterization of Nα-Fmoc-protected dipeptide isomers by electrospray ionization tandem mass spectrometry (ESI-MS(n)) Source: PubMed (Rapid Commun Mass Spectrom) URL:[Link][3]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Characterization of Nα-Fmoc-protected dipeptide isomers by electrospray ionization tandem mass spectrometry (ESI-MS(n)): effect of protecting group on fragmentation of dipeptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 4-(3-Methoxyphenyl)piperidine | C12H17NO | CID 10702890 - PubChem [pubchem.ncbi.nlm.nih.gov]

Tert-butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate vs Cbz-protected piperidine reactivity

Tert-butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate vs. Cbz-Protected Piperidine: A Reactivity and Cleavage Comparison Guide

Introduction

The 4-(3-methoxyphenyl)piperidine scaffold is a privileged structural motif in medicinal chemistry, serving as a critical building block for central nervous system (CNS) agents, analgesics, and opioid receptor modulators[][2]. During multi-step syntheses, the secondary amine of the piperidine ring must be temporarily masked to prevent unwanted side reactions. The two most ubiquitous carbamate-based protecting groups utilized for this purpose are the tert-butyloxycarbonyl (Boc) and carboxybenzyl (Cbz) groups[][4].

As a Senior Application Scientist, selecting between tert-butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate (the Boc-protected variant) and its Cbz-protected counterpart requires a deep understanding of orthogonal reactivity[4][5]. This guide objectively compares their stability profiles and mechanistic cleavage pathways, and provides self-validating experimental protocols to ensure high-fidelity deprotection without compromising the sensitive 3-methoxy ether moiety.

Section 1: Mechanistic Reactivity & Stability Profiling

Boc-Protected Piperidine

tert-Butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate relies on the steric bulk and electronic properties of the tert-butyl group to shield the piperidine nitrogen.

• Chemical Stability: The Boc group forms a highly stable carbamate that is completely inert to catalytic hydrogenation, strong nucleophiles, and basic conditions (e.g., piperidine, NaOH)[4][6].

• Cleavage Mechanism (Causality): Boc is strictly acid-labile[]. Deprotection is typically achieved using trifluoroacetic acid (TFA) or HCl. The reaction is driven by the protonation of the carbamate oxygen, followed by the unimolecular cleavage of the carbon-oxygen bond to yield a highly stable tert-butyl cation. This cation rapidly loses a proton to form isobutylene gas, while the resulting carbamic acid spontaneously decarboxylates (releasing CO 2​ ) to yield the free amine[7][8]. The generation and escape of these two gases irreversibly drive the equilibrium forward.

• Impact on the 3-Methoxy Group: Standard TFA cleavage conditions at room temperature are entirely orthogonal to the 3-methoxy ether, ensuring no unintended demethylation occurs.

Cbz-Protected Piperidine

Benzyl 4-(3-methoxyphenyl)piperidine-1-carboxylate utilizes a benzyl ester linkage to protect the amine.

• Chemical Stability: The Cbz group is stable to mild acids (e.g., dilute TFA) and basic conditions, making it perfectly orthogonal to Boc in complex combinatorial syntheses[4][8].

• Cleavage Mechanism (Causality): Cbz is classically removed via catalytic hydrogenolysis (H 2​ , Pd/C)[][7]. The palladium surface coordinates the aromatic ring of the benzyl group, facilitating the oxidative insertion of Pd into the benzylic C-O bond. Subsequent hydrogenolysis releases toluene and carbamic acid, which decarboxylates to the free amine[7][9].

• The 3-Methoxy Vulnerability (Critical Insight): While Cbz can also be cleaved using strong Lewis or Brønsted acids (e.g., HBr/AcOH)[6], these harsh conditions pose a severe risk to this specific scaffold. Strong hydrohalic acids protonate the ether oxygen, allowing the nucleophilic bromide ion to attack the less sterically hindered methyl group via an S N​ 2 mechanism. This inadvertently converts the 3-methoxyphenyl group into a phenol. Therefore, hydrogenolysis is the strictly mandated deprotection route for the Cbz-protected variant of this molecule.

Logical decision matrix for selecting Boc vs. Cbz based on downstream reaction compatibility.

Section 2: Quantitative Data Comparison

The following table synthesizes the expected performance metrics for the deprotection of the 4-(3-methoxyphenyl)piperidine scaffold based on established carbamate cleavage parameters[7][8].

Protecting Group	Deprotection Reagent	Temp (°C)	Time (h)	Typical Yield	Byproducts	3-Methoxy Ether Stability
Boc	20% TFA in DCM	20–25	1–2	>95%	Isobutylene (gas), CO 2​ (gas)	Highly Stable
Boc	4M HCl in Dioxane	20–25	1–2	>95%	Isobutylene (gas), CO 2​ (gas)	Highly Stable
Cbz	H 2​ (1 atm), 10% Pd/C	20–25	2–4	90–95%	Toluene, CO 2​ (gas)	Highly Stable
Cbz	33% HBr in AcOH	20–25	1–2	Variable	Benzyl bromide, CO 2​ (gas)	Unstable (High risk of demethylation)

Section 3: Self-Validating Experimental Protocols

A robust protocol must be "self-validating"—meaning it incorporates built-in physical or chemical indicators that confirm the reaction's progress without relying solely on offline analytics.

Protocol A: Acidic Cleavage of Boc-Protected Piperidine

• Initiation: Dissolve tert-butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate (1.0 eq) in anhydrous dichloromethane (DCM) to achieve a 0.2 M solution.

• Reagent Addition: Slowly add trifluoroacetic acid (TFA) dropwise to achieve a 20% v/v ratio[7].

  • Validation Check: Observe mild, sustained effervescence. This bubbling is the simultaneous release of isobutylene and CO 2​ gas, providing immediate visual confirmation that carbamate breakdown has initiated[8].

• Monitoring: Stir at room temperature for 1–2 hours. Monitor via TLC (Hexanes/EtOAc, Ninhydrin stain).

  • Validation Check: The starting material (UV active, Ninhydrin negative) will disappear, replaced by a baseline spot that stains deep purple with Ninhydrin, confirming the presence of a free secondary amine.

• Workup: Concentrate the reaction mixture in vacuo to remove excess TFA. Redissolve in DCM and wash with saturated aqueous NaHCO 3​ until the aqueous layer is pH > 8. Extract, dry over Na 2​ SO 4​ , and concentrate to yield the free base.

Protocol B: Hydrogenolysis of Cbz-Protected Piperidine

• Initiation: Dissolve benzyl 4-(3-methoxyphenyl)piperidine-1-carboxylate (1.0 eq) in HPLC-grade methanol (0.1 M).

• Catalyst Addition: Flush the flask with N 2​ gas for 5 minutes. Carefully add 10% Pd/C (0.1 eq by weight).

• Hydrogenation: Evacuate the flask and backfill with H 2​ gas via a balloon (1 atm).

  • Validation Check: The suspension will turn uniformly pitch-black, and the balloon will show slight deflation over the first 30 minutes, indicating active hydrogen uptake by the palladium surface[].

• Monitoring: Stir vigorously at room temperature for 2–4 hours. Monitor via TLC.

• Workup: Purge the flask with N 2​ . Filter the mixture through a tightly packed pad of Celite to remove the palladium catalyst.

  • Validation Check: The resulting filtrate must be completely clear and colorless. A grey tint indicates colloidal palladium breakthrough, requiring re-filtration. Concentrate the filtrate to yield the pure free amine.

Step-by-step experimental workflow for the selective deprotection of Boc and Cbz groups.

Sources

• 2. US4081450A - 1,3,4-Trisubstituted-4-arylpiperidines and their preparation - Google Patents [patents.google.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Protecting Groups in Peptide Synthesis: A Detailed Guide - Creative Peptides [creative-peptides.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Introduction and removal of alkyl protecting groups of several common amino groups [en.highfine.com]
• 9. 3-Aminopiperidine-Based Peptide Analogues as the First Selective Noncovalent Inhibitors of the Bacterial Cysteine Protease IdeS - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison: Boc vs. Fmoc Protection for 4-(3-Methoxyphenyl)piperidine Derivatives

A Senior Application Scientist's Guide to Selecting the Optimal Amine Protection Strategy

In the synthesis of complex molecules, particularly in the realm of drug discovery and development, the strategic use of protecting groups is paramount to achieving desired chemical transformations with high yield and purity. For derivatives of 4-(3-methoxyphenyl)piperidine, a scaffold of interest in medicinal chemistry, the protection of the secondary amine is a critical step. This guide provides an in-depth, objective comparison of the two most common amine protecting groups: the acid-labile tert-butyloxycarbonyl (Boc) group and the base-labile 9-fluorenylmethyloxycarbonyl (Fmoc) group. This analysis is grounded in fundamental chemical principles and supported by representative experimental protocols to aid researchers in making an informed decision for their specific synthetic needs.

The Principle of Orthogonal Protection: A Strategic Imperative

The core difference between Boc and Fmoc protection lies in their deprotection conditions, a concept known as orthogonality.[1][2] An orthogonal protecting group strategy allows for the selective removal of one protecting group in the presence of others, which is crucial in multi-step syntheses.[1][3] The Boc group is removed under acidic conditions, while the Fmoc group is cleaved by a base.[4] This fundamental difference dictates the compatibility of each group with other functionalities in the molecule and the overall synthetic route.

The Boc Protection Strategy: Robust and Acid-Labile

The tert-butyloxycarbonyl (Boc) group is one ofthe most common amine protecting groups in non-peptide chemistry.[5] It is typically introduced using di-tert-butyl dicarbonate (Boc)₂O and is stable to a wide range of reaction conditions, including basic and nucleophilic reagents.[6][7]

Mechanism of Boc Protection and Deprotection

Boc protection proceeds via the nucleophilic attack of the piperidine nitrogen on a carbonyl carbon of (Boc)₂O.[5] The resulting intermediate collapses to form the stable N-Boc protected piperidine, with tert-butanol and carbon dioxide as byproducts.[7]

Deprotection is achieved with strong acids, such as trifluoroacetic acid (TFA), which protonates the carbamate and initiates the release of the free amine, carbon dioxide, and a stable tert-butyl cation.[5][8]

Influence of the 3-Methoxyphenyl Group

The 3-methoxyphenyl substituent is an electron-donating group through resonance, which increases the electron density on the aromatic ring. While its inductive effect is electron-withdrawing, the resonance effect generally dominates, making the overall electronic contribution to the piperidine nitrogen subtle.[9][10] This can slightly enhance the nucleophilicity of the piperidine nitrogen compared to an unsubstituted 4-phenylpiperidine, potentially leading to faster reaction times during the protection step.

The Fmoc Protection Strategy: Mild, Base-Labile, and UV-Active

The 9-fluorenylmethyloxycarbonyl (Fmoc) group is another cornerstone of amine protection, particularly in solid-phase peptide synthesis (SPPS).[11] Its key advantage is its lability under mild basic conditions, typically using a secondary amine like piperidine.[12] The fluorenyl moiety also possesses a strong UV chromophore, allowing for easy monitoring of reaction progress.[13]

Mechanism of Fmoc Protection and Deprotection

Fmoc protection is typically achieved using reagents like N-(9-fluorenylmethoxycarbonyloxy)succinimide (Fmoc-OSu) or 9-fluorenylmethoxycarbonyl chloride (Fmoc-Cl).[14] The reaction proceeds via nucleophilic attack of the piperidine nitrogen on the carbonyl carbon of the Fmoc reagent.

Deprotection is a base-catalyzed β-elimination reaction.[13] A base, commonly piperidine, abstracts the acidic proton on the fluorenyl ring, leading to the formation of a dibenzofulvene (DBF) intermediate and the release of the free amine.[15] The excess piperidine then acts as a scavenger for the electrophilic DBF.[11]

Head-to-Head Comparison: Boc vs. Fmoc

Feature	Boc Protection	Fmoc Protection
Protecting Reagent	Di-tert-butyl dicarbonate ((Boc)₂O)	Fmoc-OSu, Fmoc-Cl
Protection Conditions	Mildly basic (e.g., TEA, NaOH) or neutral	Mildly basic (e.g., NaHCO₃, TEA)
Deprotection Reagent	Strong acid (e.g., TFA, HCl)[16]	Base (e.g., 20% piperidine in DMF)[16]
Orthogonality	Stable to bases and nucleophiles. Orthogonal to Fmoc.[6]	Stable to acids. Orthogonal to Boc.[13]
Potential Side Reactions	Over-alkylation if protection is incomplete.[17]	Formation of dibenzofulvene adducts with other nucleophiles.[11] Base-induced side reactions on other sensitive functional groups.[18]
Reaction Monitoring	TLC, LC-MS	TLC, LC-MS, UV spectroscopy (due to Fmoc group)[13]
Cost-Effectiveness	(Boc)₂O is generally less expensive than Fmoc reagents.	Fmoc reagents can be more costly.[]
Typical Yields	Generally high (>90%) for secondary amines.[20]	Generally high (>90%) for secondary amines.[1]

Experimental Workflows

The following diagrams illustrate the typical workflows for the protection and deprotection of 4-(3-methoxyphenyl)piperidine using Boc and Fmoc strategies.

Caption: Boc Protection and Deprotection Workflow.

Caption: Fmoc Protection and Deprotection Workflow.

Detailed Experimental Protocols

Protocol 1: Boc Protection of 4-(3-methoxyphenyl)piperidine

This protocol is a representative procedure for the Boc protection of a secondary amine.[7]

• Dissolution: Dissolve 4-(3-methoxyphenyl)piperidine (1.0 eq) in anhydrous dichloromethane (DCM) or tetrahydrofuran (THF) to a concentration of 0.1-0.5 M in a round-bottom flask equipped with a magnetic stir bar.

• Base Addition: Add triethylamine (TEA) (1.2-1.5 eq) to the solution and stir for 5-10 minutes at room temperature.

• Reagent Addition: Add di-tert-butyl dicarbonate ((Boc)₂O) (1.1-1.5 eq) dropwise to the stirring amine solution.

• Reaction: Stir the reaction mixture at room temperature for 2-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by flash column chromatography on silica gel if necessary.

Protocol 2: Boc Deprotection

This protocol describes a standard procedure for the removal of a Boc protecting group.[16]

• Dissolution: Dissolve the Boc-protected 4-(3-methoxyphenyl)piperidine in DCM (approximately 0.1-0.2 M).

• Acid Addition: Add an equal volume of trifluoroacetic acid (TFA) (e.g., 50% TFA in DCM) to the solution at room temperature.

• Reaction: Stir the mixture at room temperature for 1-2 hours.

• Work-up: Remove the solvent and excess TFA in vacuo to yield the trifluoroacetate salt of the amine. The free amine can be obtained by neutralization with a base (e.g., saturated NaHCO₃ solution) and subsequent extraction.

Protocol 3: Fmoc Protection of 4-(3-methoxyphenyl)piperidine

This protocol is a representative procedure for the Fmoc protection of an amine using Fmoc-OSu.[1]

• Dissolution: Dissolve 4-(3-methoxyphenyl)piperidine (1.0 eq) in a mixture of dioxane and 10% aqueous sodium carbonate solution.

• Reagent Addition: Slowly add a solution of Fmoc-OSu (1.05 eq) in dioxane to the piperidine solution with vigorous stirring at 0-5°C.

• Reaction: Allow the reaction mixture to warm to room temperature and stir overnight.

• Work-up: Dilute the reaction mixture with water and wash with diethyl ether to remove unreacted Fmoc-OSu. Acidify the aqueous layer to pH 2-3 with dilute hydrochloric acid.

• Extraction and Purification: Extract the precipitated Fmoc-protected piperidine with an organic solvent such as ethyl acetate. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate. The product can be further purified by recrystallization or column chromatography.

Protocol 4: Fmoc Deprotection

This protocol outlines the standard procedure for Fmoc removal in solution phase.[21]

• Dissolution: Dissolve the Fmoc-protected 4-(3-methoxyphenyl)piperidine in anhydrous N,N-dimethylformamide (DMF).

• Base Addition: Add piperidine to a final concentration of 20% (v/v).

• Reaction: Stir the reaction at room temperature. The deprotection is typically complete within 30 minutes. Monitor the reaction by TLC or LC-MS.

• Work-up: Upon completion, dilute the reaction mixture with DCM. Wash the organic solution with brine to remove piperidine and the dibenzofulvene-piperidine adduct. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate to obtain the deprotected amine.

Conclusion and Recommendations

The choice between Boc and Fmoc protection for 4-(3-methoxyphenyl)piperidine derivatives is contingent upon the overall synthetic strategy.

Choose Boc protection when:

• The subsequent reaction steps involve basic or nucleophilic reagents.

• A robust, stable protecting group is required for a multi-step synthesis.

• Cost-effectiveness of the protecting group reagent is a significant factor.

Choose Fmoc protection when:

• The synthetic route requires acidic conditions that would cleave a Boc group.

• Mild deprotection conditions are necessary to preserve other sensitive functionalities in the molecule.

• The ability to monitor the reaction by UV spectroscopy is advantageous.

Ultimately, the principle of orthogonality should guide the selection process. A careful analysis of the compatibility of the deprotection conditions with all functional groups present in the starting materials, intermediates, and final product is essential for a successful synthetic outcome. Both Boc and Fmoc are excellent and reliable protecting groups, and a thorough understanding of their respective chemical properties empowers the researcher to make the optimal choice for their specific synthetic challenge.

References

• Base-induced side reactions in Fmoc-solid phase peptide synthesis: Minimization by use of piperazine as N!-deprotection reagent. (n.d.). Retrieved from [Link]

• Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? - PMC. (2016). Retrieved from [Link]

• Thermal Cleavage of the Fmoc Protection Group - CHIMIA. (2010). Retrieved from [Link]

• Direct Synthesis of 4-Arylpiperidines via Palladium/Copper(I)-Cocatalyzed Negishi Coupling of a 4-Piperidylzinc Iodide with Aromatic Halides and Triflates | The Journal of Organic Chemistry - ACS Publications. (2004). Retrieved from [Link]

• A One-Pot Selective Synthesis of N-Boc Protected Secondary Amines - PMC. (2011). Retrieved from [Link]

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• Useful Reagents for Introduction of Boc and Fmoc Protective Groups to Amines: Boc-DMT and Fmoc-DMT - Organic Chemistry Portal. (2006). Retrieved from [Link]

• (A) Comparison of Boc and Fmoc SPPS. Fmoc/tBu SPPS employs removal of... - ResearchGate. (2020). Retrieved from [Link]

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• A Greener Approach for the Chemoselective Boc Protection of Amines Using Sulfonated Reduced Graphene Oxide as a Catalyst. (2019). Retrieved from [Link]

• Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). (n.d.). Retrieved from [Link]

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• Synthesis of Aminoethyl‐Substituted Piperidine Derivatives as σ1 Receptor Ligands with Antiproliferative Properties - PMC. (2020). Retrieved from [Link]

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• Amine group - electron donating or withdrawing group? - Chemistry Stack Exchange. (2014). Retrieved from [Link]

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In-Depth Comparison Guide: GC-MS Methodologies for Residual Solvent Analysis in Tert-butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate

Executive Summary

Tert-butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate is a sterically hindered, Boc-protected intermediate critical to the synthesis of various active pharmaceutical ingredients (APIs). During its synthesis, organic solvents such as Dichloromethane (DCM), Tetrahydrofuran (THF), Toluene, and N,N-Dimethylformamide (DMF) are heavily utilized. To ensure patient safety and regulatory compliance, these residual solvents must be quantified and controlled well below the permitted daily exposure (PDE) limits established by the[1].

This guide objectively compares analytical methodologies for this specific matrix, demonstrating why Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS) is the superior, self-validating choice over traditional Headspace GC-FID and Direct Liquid Injection (DLI) GC-MS.

The Mechanistic Challenge: Matrix Causality & Thermal Stability

As an application scientist, the primary analytical challenge encountered with Boc-protected amines is their severe thermal lability. The tert-butyloxycarbonyl (Boc) protecting group is prone to rapid thermal degradation when exposed to high temperatures, decomposing into isobutylene gas, carbon dioxide, and the free secondary amine.

If Direct Liquid Injection (DLI) is utilized, the sample is introduced directly into a hot GC inlet (typically 200–250°C). This triggers immediate thermal deprotection. The resulting non-volatile free amine matrix accumulates on the inlet liner and the head of the analytical column. This accumulation creates active sites that irreversibly adsorb target analytes, leading to peak tailing, carryover, and complete loss of chromatographic integrity.

Therefore, Headspace (HS) sampling is not merely a preference; it is mechanistically mandatory. By utilizing HS-GC, only the volatile residual solvents partition into the gas phase, leaving the thermally sensitive Boc-piperidine matrix safely isolated in the sample vial[2].

Technology Comparison: Why HS-GC-MS Outperforms HS-GC-FID

While the traditional USP <467> general chapter relies on Headspace GC with Flame Ionization Detection (HS-GC-FID), modern pharmaceutical laboratories are rapidly transitioning to HS-GC-MS.

The causality behind this shift is rooted in separation physics. FID is a universal detector that cannot distinguish between co-eluting peaks. To resolve all ICH Class 1, 2A, and 2B solvents, traditional methods require three separate chromatographic runs utilizing different column chemistries[3].

Conversely, Mass Spectrometry provides an orthogonal dimension of separation via mass-to-charge ratio (m/z). By utilizing Selected Ion Monitoring (SIM) or Extracted Ion Chromatograms (EIC), HS-GC-MS can independently quantify co-eluting solvents in a single run, drastically increasing laboratory throughput while providing definitive spectral confirmation of unknown impurities[4].

Table 1: Methodological Comparison for Boc-Piperidine Matrices

Feature	HS-GC-MS (Recommended)	HS-GC-FID (USP <467>)	DLI-GC-MS (Not Recommended)
Throughput	High (Single Run via SIM)	Low (Requires 3 Separate Runs)	High (Single Run)
Matrix Interference	None (Matrix remains in vial)	None (Matrix remains in vial)	Severe (Matrix injected into inlet)
Co-elution Handling	Excellent (m/z separation)	Poor (Requires column change)	Excellent (m/z separation)
Unknown Identification	Yes (NIST Library Search)	No (Retention time only)	Yes (NIST Library Search)
Suitability for Boc	Optimal	Optimal	Unsuitable (Thermal Degradation)

Workflow Visualization

Fig 1: Workflow and mechanistic outcomes comparing Headspace vs. Direct Liquid Injection GC-MS.

Experimental Protocol: A Self-Validating System

Every robust analytical method must be a self-validating system. The following HS-GC-MS protocol is engineered with internal checks to continuously verify extraction efficiency and instrument performance.

Step 1: Diluent Selection & Sample Preparation

• Action: Dissolve 50 mg of Tert-butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate in 1.0 mL of anhydrous Dimethyl Sulfoxide (DMSO)[5].

• Causality: DMSO is selected because it is a high-boiling solvent (189°C) that completely dissolves the highly lipophilic Boc-piperidine intermediate without partitioning significantly into the headspace at 80°C, preventing solvent-masking of early eluting peaks.

• Self-Validation (The Partitioning Check): Fluorobenzene (10 ppm) is added to the DMSO diluent as an Internal Standard (IS). The consistent recovery of the IS peak area across all sample vials proves that the injection volume, vial seal integrity, and headspace partitioning thermodynamics are functioning correctly.

Step 2: Headspace Equilibration

• Action: Incubate the sealed vial at 80°C for 20 minutes with agitation.

• Causality: A temperature of 80°C provides sufficient thermal energy to drive Class 2 solvents (like Toluene and DMF) into the vapor phase to meet detection limits, but remains strictly below the thermal deprotection threshold of the Boc group.

Step 3: GC-MS Acquisition & System Suitability

• Column: USP G43 equivalent (e.g., Rxi-624Sil MS, 30m x 0.32mm x 1.8µm).

• Oven Program: 40°C (hold 5 min) to 240°C at 15°C/min.

• Detector: MS in Simultaneous Full Scan (m/z 35-250) and SIM mode.

• Self-Validation (The Carryover & Detector Checks): A diluent blank (DMSO + IS) must be injected before the sample sequence to definitively prove the absence of inlet carryover. Subsequently, a calibration verification standard must yield ±10% of the expected response to validate MS tuning and multiplier health.

Quantitative Data & Method Performance

By leveraging the SIM capabilities of the MS, the method easily achieves Limits of Detection (LOD) and Limits of Quantitation (LOQ) well below the stringent ICH Q3C limits, ensuring a high degree of confidence in the purity of the Tert-butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate batches.

Table 2: Target Residual Solvents & HS-GC-MS Performance Metrics

Target Solvent	ICH Q3C Class	PDE Limit (ppm)	Target m/z (SIM)	LOD (ppm)	LOQ (ppm)
Dichloromethane (DCM)	Class 2	600	49, 84	1.5	5.0
Tetrahydrofuran (THF)	Class 2	720	42, 72	2.0	6.5
N,N-Dimethylformamide	Class 2	880	73, 44	5.0	15.0
Toluene	Class 2	890	91, 92	1.0	3.0
Ethyl Acetate	Class 3	5000	43, 61	2.5	8.0

Note: PDE Limits are based on ICH Q3C Option 1 concentration limits for a 10 g daily dose.

References

• Title: Q3C(R8) Impurities: Guidance for Residual Solvents Source: U.S. Food and Drug Administration (FDA) / ICH URL: [Link]

• Title: Analysis of Residual Solvents – Class 1, Class 2A, Class 2B – in Pharmaceuticals Using Headspace-GC/MS Source: Shimadzu Corporation URL: [Link]

• Title: Static Headspace GC–MS Detection of Residual Solvents—A Possible Simultaneous Identification and Quantitation Method Source: LCGC International URL: [Link]

• Title: Do's and Don'ts: GC-MS Analysis of Leachables, Extractables in Pharmaceuticals Source: Labcompare URL: [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Tert-butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate

In the landscape of pharmaceutical research and drug development, the meticulous management of chemical reagents is paramount, not only for the integrity of scientific endeavors but also for the safety of laboratory personnel and the preservation of our environment. This guide, prepared for researchers, scientists, and drug development professionals, provides a detailed protocol for the proper disposal of tert-butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate. As a Senior Application Scientist, my objective is to offer a procedural blueprint grounded in established safety protocols and regulatory compliance, ensuring that this compound is handled responsibly from bench to disposal.

I. Hazard Assessment and Core Safety Principles

Before initiating any disposal procedure, a thorough understanding of the potential hazards is essential. Structurally related piperidine compounds are known to cause skin and serious eye irritation, and may cause respiratory irritation.[2][4][6] Therefore, tert-butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate should be handled as a hazardous chemical.

Key Safety Principles:

• Avoid Environmental Release: Under no circumstances should this compound be discharged into sewers, watercourses, or the soil.[2][3][7][8]

• Segregation is Critical: Do not mix this compound with other waste streams unless compatibility is confirmed. At a minimum, it should be segregated from acids, bases, and oxidizing agents.[9]

• Personal Protective Equipment (PPE) is Mandatory: The use of appropriate PPE is the first line of defense against accidental exposure.[4][5][10][11]

Table 1: Essential Personal Protective Equipment (PPE)

PPE Category	Specification	Rationale
Hand Protection	Chemically resistant gloves (e.g., nitrile rubber)	To prevent skin contact, as related compounds can cause skin irritation.[4][12]
Eye Protection	Safety glasses with side-shields or chemical goggles	To protect against splashes that may cause serious eye irritation.[2][4][6]
Skin and Body	Laboratory coat	To protect skin and clothing from contamination.[1]
Respiratory	Use in a well-ventilated area or a chemical fume hood	To minimize inhalation of any potential dust or vapors, as related compounds may cause respiratory irritation.[2][6][13]

II. Step-by-Step Disposal Protocol

The primary and most secure method for the disposal of tert-butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate is through a licensed hazardous waste management company.[2][3][13] This ensures adherence to all local, state, and federal regulations.

Step 1: Segregation and Collection

• Collect any unused or waste tert-butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate in a dedicated and clearly labeled hazardous waste container.[14]

• To prevent inadvertent and dangerous reactions, do not mix it with other chemical waste, especially incompatible materials.[9]

Step 2: Containerization

• The waste container must be constructed of a material compatible with the chemical. High-density polyethylene (HDPE) or glass containers are generally suitable choices.[1][7]

• Ensure the container is securely sealed to prevent leaks or spills.[2]

• The container must be clearly and accurately labeled with the full chemical name: "tert-butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate" and any known hazard symbols.[9]

Step 3: Storage

• Store the sealed and labeled waste container in a designated, well-ventilated, and secure chemical waste storage area.[2][13]

• The storage area should be away from heat sources and incompatible materials.

Step 4: Professional Disposal

• Contact your institution's Environmental Health and Safety (EHS) department or a certified hazardous waste disposal contractor to schedule a pickup.[14]

• Provide them with an accurate description of the waste to ensure it is handled and disposed of in accordance with regulations such as the Resource Conservation and Recovery Act (RCRA) in the United States.[15][16][17][18]

III. Emergency Procedures: Small-Scale Spills

In the event of a small spill, prompt and appropriate action is crucial to mitigate any potential hazards.

• Evacuate and Ventilate: Immediately clear the area of all non-essential personnel and ensure adequate ventilation.[7]

• Absorb: Cover the spill with a non-combustible absorbent material such as sand, earth, or vermiculite.[1][8]

• Collect: Carefully sweep or scoop the absorbed material into a designated hazardous waste container. Avoid creating dust.[2][4]

• Decontaminate: Thoroughly clean the spill area with an appropriate solvent (e.g., soap and water), and collect all cleaning materials for disposal as hazardous waste.[14]

• Report: Report the incident to your laboratory supervisor and EHS department.

IV. Decision-Making for Waste Stream Selection

The following diagram illustrates the logical flow for determining the correct disposal path for tert-butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate and its associated waste.

Caption: Disposal workflow for tert-butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate.

By adhering to these procedures, researchers and laboratory personnel can ensure the safe and environmentally responsible disposal of tert-butyl 4-(3-methoxyphenyl)piperidine-1-carboxylate, thereby upholding the highest standards of laboratory practice and regulatory compliance.

References

• Kishida Chemical Co., Ltd. (2022, February 9). Safety Data Sheet: tert-Butyl 4-amino-4-(3-methoxybenzyl)piperidine-1-carboxylate.
• Thermo Fisher Scientific. (2025, December 24). Safety Data Sheet: 1-Boc-3-hydroxypiperidine.
• ChemicalBook. (2025, September 27). Chemical Safety Data Sheet MSDS / SDS - tert-Butyl piperidine-4-carboxylate.
• Sigma-Aldrich. (2025, December 25). Safety Data Sheet.
• Aaron Chemicals LLC. (2024, November 1). Safety Data Sheet.
• Kishida Chemical Co., Ltd. (2023, May 8). Safety Data Sheet: tert-Butyl 4-(2-methoxyacetamido)piperidine-1-carboxylate.
• Chemos GmbH & Co. KG. (n.d.). Safety Data Sheet: tert-butyl-4-methoxyphenol.
• Fisher Scientific. (2009, September 26). Safety Data Sheet.
• ECHA. (2020, October 6). Dossier content.
• BroadPharm. (2025, October 29). Safety Data Sheet.
• PubChem. (n.d.). Tert-butyl 4-(4-amino-3-methoxyphenyl)piperidine-1-carboxylate.
• Emory University. (n.d.). Chemical Waste Disposal Guidelines.
• Tokyo Chemical Industry. (2025, June 27). Safety Data Sheet.
• Fisher Scientific. (2025, December 20). Safety Data Sheet: 4-(2-Methoxyphenyl)piperidine.
• ChemSrc. (n.d.). Tert-butyl 4-(4-aMino-3-Methoxyphenyl)piperazine-1-carboxylate.
• BenchChem. (2025). Navigating the Safe Disposal of 1-Acetylpiperidine-4-carbohydrazide: A Procedural Guide.
• University of Pennsylvania. (2018, May 9). Disposal of Highly Reactive Reagents.
• University of Oslo. (2024, October 20). Chemical and Hazardous Waste Guide.
• Environmental Health and Safety - The University of Texas at Austin. (n.d.). Hazardous Waste Disposal Procedures.
• U.S. Environmental Protection Agency. (n.d.). Hazardous Waste Listings.
• U.S. Environmental Protection Agency. (n.d.). RCRA Permit Policy Compendium: Volume 9.
• U.S. Environmental Protection Agency. (1992). RCRA Permit Policy Compendium Update Package.
• Vermont Department of Environmental Conservation. (2022, February 1). Vermont Hazardous Waste Management Regulations.

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